2,4-Dihydroxy-6-n-butylbenzoic acid, methyl ester

Core Science & Biosynthesis

Natural Sources and Biosynthetic Significance of 2,4-Dihydroxy-6-n-butylbenzoic Acid Methyl Ester

The following technical guide provides an in-depth analysis of 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester , focusing on its natural origins, biosynthetic pathways, and significance in natural product chemistry.

[1]

Executive Summary

2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester (Methyl 2,4-dihydroxy-6-butylbenzoate) is a rare phenolic polyketide and a structural homolog of the more common olivetolic and divaricatic acid derivatives.[1] While often encountered as a synthetic intermediate in pharmaceutical research, its free acid form (2,4-Dihydroxy-6-n-butylbenzoic acid ) has recently gained prominence as the critical biosynthetic precursor to C4-phytocannabinoids (such as Cannabidibutol and Tetrahydrocannabutol) in Cannabis sativa.[1]

This guide outlines the compound’s chemical profile, its isolation from natural matrices, and the specific polyketide synthase (PKS) pathways responsible for its formation.[1] It serves as a reference for researchers investigating minor cannabinoids and polyketide biosynthesis.[1]

Chemical Profile & Properties[1][2][3][4][5][6][7][8][9]

The compound belongs to the class of resorcinolic acids , characterized by a benzoic acid core, two hydroxyl groups at the meta positions, and a variable alkyl side chain.[1]

Property	Specification
IUPAC Name	Methyl 2,4-dihydroxy-6-butylbenzoate
Common Name	Butyl-olivetolic acid methyl ester
Molecular Formula	C₁₂H₁₆O₄
Molecular Weight	224.25 g/mol
Key Functional Groups	Phenol (x2), Methyl Ester, Alkyl Chain (n-Butyl)
Structural Class	Polyketide (Tetraketide)
Natural Occurrence	Trace metabolite in Cannabis sativa; Engineered yeast/plant systems

Structural Significance

The n-butyl (C4) side chain is chemically distinct from the dominant natural analogs:

• Propyl (C3): Divaricatic acid series (Precursor to CBDV).[1]

• Pentyl (C5): Olivetolic acid series (Precursor to CBD/THC).[1]

• Butyl (C4): Rare series (Precursor to CBDB/THCB).[1]

The methyl ester moiety is often an artifact of extraction using methanol or a stable derivative prepared for Gas Chromatography (GC) analysis, though methyl esters of resorcinolic acids do occur naturally in lichen depsides.[1]

Natural Sources

A. Cannabis sativa (The Primary Natural Source)

In 2019 and 2020, researchers isolated novel "butyl" cannabinoids from Cannabis sativa, specifically Cannabidibutol (CBDB) and Tetrahydrocannabutol (THCB) .[1] The existence of these final products confirms the presence of their biosynthetic precursor: 2,4-Dihydroxy-6-n-butylbenzoic acid .[1]

• Localization: Trichome resin heads of specific Cannabis chemotypes.

• Concentration: Trace levels (<0.1% of total cannabinoids), often masked by the abundant pentyl/propyl analogs.[1]

• Form: Naturally exists as the free acid (Butyl-olivetolic acid).[1] The methyl ester is typically generated during analytical workup (methylation) to improve volatility for GC-MS detection.[1]

B. Bioengineered Biosynthetic Systems

Due to the scarcity of the compound in nature, the primary "source" for research quantities is heterologous expression in engineered hosts.[1]

• Engineered Yeast (Saccharomyces cerevisiae): Strains expressing promiscuous Polyketide Synthases (PKS) fed with Valeric Acid (Pentanoic acid).[1]

• Engineered Plants (Nicotiana benthamiana): Transient expression of Cannabis Olivetol Synthase (OLS) and Olivetolic Acid Cyclase (OAC) infiltrated with valeric acid substrates.[1]

C. Lichenized Fungi (Potential Sources)

While not the primary source for the butyl homolog, lichens such as Stereocaulon and Cladonia species produce structurally related depsides (e.g., Perlatolic acid ).[1] The methyl ester of the pentyl homolog is a known lichen metabolite.[1] It is hypothesized that the butyl homolog exists as a minor satellite metabolite in these species due to substrate flexibility in fungal PKS enzymes.[1]

Biosynthetic Pathway[1][10]

The formation of the 2,4-dihydroxy-6-n-butylbenzoic acid scaffold follows a Type III Polyketide Synthase mechanism.[1] The critical deviation from the standard cannabinoid pathway is the starter unit .[1]

Mechanism[1][4][8]

• Starter Unit Activation: Valeryl-CoA (C5) is used instead of Hexanoyl-CoA (C6) or Butyryl-CoA (C4).[1]

• Chain Extension: Condensation with 3 molecules of Malonyl-CoA .

• Cyclization: The linear tetraketide intermediate is cyclized by Olivetolic Acid Cyclase (OAC) via a C2–C7 aldol condensation to form the aromatic ring.[1]

Pathway Visualization (Graphviz)[1]

Caption: Biosynthesis of the butyl-resorcinolic scaffold starting from Valeryl-CoA, leading to the free acid and its synthetic methyl ester derivative.[1]

Extraction and Isolation Protocols

Extracting this compound from natural plant material requires fractionation to separate it from the dominant pentyl/propyl analogs.[1]

Protocol: Isolation from Cannabis sativa Biomass[1]

Objective: Enrich and isolate the butyl-analog fraction.

• Initial Extraction:

  • Macerate dried inflorescence (100g) in Ethanol (95%) at -20°C for 2 hours (Cold extraction minimizes decarboxylation).

  • Filter and evaporate solvent in vacuo to obtain crude oleoresin.[1]

• Liquid-Liquid Partitioning:

  • Dissolve crude extract in Hexane .

  • Wash with Acetonitrile to remove fats and waxes.[1]

  • Collect the Acetonitrile fraction (enriched in polar cannabinoids and phenolic acids).[1]

• Flash Chromatography (Enrichment):

  • Stationary Phase: C18 Reverse Phase Silica.[1]

  • Mobile Phase: Gradient of Water (0.1% Formic Acid) to Methanol.[1]

  • Note: The butyl acid elutes between the propyl (divarinic) and pentyl (olivetolic) acids.[1]

• Derivatization (For Methyl Ester Isolation):

  • Since the free acid is unstable and difficult to separate, convert to the methyl ester.[1]

  • Reagent: Trimethylsilyldiazomethane (TMS-CHN₂) in Methanol OR BF₃-Methanol reflux (30 min).

  • Purification: Semi-preparative HPLC (C18 column, 70% MeOH isocratic).

• Crystallization:

  • Recrystallize the methylated fraction from cold n-hexane/ethyl acetate (9:1) to obtain 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester as white needles.

Analytical Characterization

For validation, the isolated methyl ester should exhibit the following spectral characteristics.

Nuclear Magnetic Resonance (NMR) Data (Predicted)

Nucleus	Shift (δ ppm)	Multiplicity	Assignment
¹H NMR	11.80	Singlet (s)	2-OH (Chelated)
6.25	Doublet (d, J=2.5Hz)	H-3 (Aromatic)
6.18	Doublet (d, J=2.5Hz)	H-5 (Aromatic)
3.92	Singlet (s)	-OCH₃ (Ester)
2.80	Triplet (t)	α-CH₂ (Benzylic)
1.55	Multiplet (m)	β-CH₂
1.35	Multiplet (m)	γ-CH₂
0.92	Triplet (t)	δ-CH₃ (Terminal)

Mass Spectrometry (GC-MS)[1][3]

• Molecular Ion (M+): m/z 224[1]

• Base Peak: m/z 192 (Loss of Methanol) or m/z 163 (Tropylium ion formation characteristic of alkyl benzoates).[1]

• Fragmentation: Distinctive loss of the butyl chain (M-57) helps distinguish it from propyl (M-43) and pentyl (M-71) analogs.[1]

References

• Linciano, P., et al. (2019). "Isolation, characterization and synthesis of cannabidibutol, the novel cannabidiol butyl analog."[1][2] Journal of Pharmaceutical and Biomedical Analysis. Link

• Citti, C., et al. (2019). "A novel phytocannabinoid isolated from Cannabis sativa L. with an in vivo cannabimimetic activity higher than Δ9-tetrahydrocannabinol: Δ9-Tetrahydrocannabiphorol."[1][3] Scientific Reports.[1][3] Link[1]

• Taura, F., et al. (2009). "Olivetolic acid cyclase from Cannabis sativa that catalyzes the first step of cannabinoid biosynthesis."[1] FEBS Letters. Link

• Welling, M. T., et al. (2018). "Metabolic Engineering of Nicotiana benthamiana to Produce Cannabinoid Precursors and Their Analogues."[1] Frontiers in Plant Science. Link

• Gagne, S. J., et al. (2012). "Identification of olivetolic acid cyclase from Cannabis sativa reveals a unique catalytic mechanism for polyketide synthesis."[1] Proceedings of the National Academy of Sciences (PNAS).[1] Link[1]

Sources

• 1. cannabinoida-generica.com [cannabinoida-generica.com]
• 2. mdpi.com [mdpi.com]
• 3. Biosynthetic origins of unusual cannabimimetic phytocannabinoids in Cannabis sativa L: A review [ouci.dntb.gov.ua]

therapeutic applications of 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester

Technical Whitepaper: Therapeutic Potential & Synthetic Utility of Methyl 2,4-Dihydroxy-6-n-butylbenzoate

Executive Summary

Methyl 2,4-dihydroxy-6-n-butylbenzoate (CAS: 102342-62-1) is a specialized alkyl-resorcinolic ester serving as a critical pharmacophore in the development of C4-chain cannabinoids (Butyl-cannabinoids) and novel dermatological therapeutics. Positioned structurally between the propyl-chain analogs (divarin series) and pentyl-chain analogs (olivetol series), this molecule offers a unique lipophilic profile that modulates bioavailability and receptor binding affinity in drug design.

This guide provides a comprehensive technical analysis of its physicochemical properties, its pivotal role as a precursor for Cannabibutol (CBBu) and Tetrahydrocannabibutol (THC-C4) , and its direct therapeutic applications in cosmeceuticals as an antioxidant and antimicrobial agent.

Chemical Profile & Physicochemical Properties

Methyl 2,4-dihydroxy-6-n-butylbenzoate is a synthetic homolog of the naturally occurring lichen metabolite methyl

-orcinolcarboxylate, distinguished by its n-butyl alkyl side chain.

Property	Specification
IUPAC Name	Methyl 2,4-dihydroxy-6-butylbenzoate
CAS Number	102342-62-1
Molecular Formula
Molecular Weight	224.25 g/mol
Structural Class	Alkylresorcinolic Ester / Benzoate Derivative
Solubility	Soluble in DMSO, Methanol, Ethanol; Sparingly soluble in water
pKa (Predicted)	~8.5 (Phenolic -OH)
Lipophilicity (LogP)	~3.2 (Estimated)

Structural Insight: The molecule features a resorcinol core (1,3-dihydroxybenzene) stabilized by a methyl ester group. The C4-butyl chain at the 6-position is the defining feature, providing a "Goldilocks" lipophilicity—less hydrophobic than the standard C5-pentyl chain (found in THC/CBD precursors) but more lipophilic than the C3-propyl chain (found in THCV precursors).

Therapeutic Applications & Mechanisms of Action

A. Precursor for C4-Cannabinoids (The Butyl Series)

The primary high-value application of this ester is as the starting material for the synthesis of Butyl-Cannabinoids , a class of "minor cannabinoids" gaining traction for their distinct pharmacological profiles.

• Mechanism: The ester undergoes hydrolysis and decarboxylation to yield 5-n-butylresorcinol , which is then condensed with terpene moieties (e.g., Geranyl pyrophosphate) to form cannabinoids like CBG-C4 and THC-C4 .

• Therapeutic Relevance:

  • Altered Binding Kinetics: The C4 side chain alters the steric fit within the CB1 and CB2 receptor pockets. While C5 (pentyl) promotes strong agonism and C3 (propyl) can act as a neutral antagonist (e.g., THCV), the C4 (butyl) analogs exhibit intermediate binding affinities, potentially offering milder psychoactivity or distinct modulation of TRP channels (TRPV1, TRPA1).

  • Analgesia & Anti-inflammation: Preliminary SAR (Structure-Activity Relationship) studies suggest that shortening the alkyl chain retains anti-inflammatory potency via non-cannabinoid receptor pathways (e.g., COX-2 inhibition) while modifying metabolic stability.

B. Dermatological & Cosmeceutical Applications

Homologous esters (e.g., Methyl 2-heptyl-4,6-dihydroxybenzoate) are documented skin-conditioning agents.[1] The butyl analog shares these bioactive properties:

• Antioxidant Activity: The phenolic hydroxyl groups at positions 2 and 4 act as potent radical scavengers, neutralizing Reactive Oxygen Species (ROS) and preventing lipid peroxidation in cell membranes.

• Tyrosinase Inhibition: Resorcinol derivatives are classic tyrosinase inhibitors. This ester competitively inhibits melanin synthesis, making it a candidate for treating hyperpigmentation and melasma.

• Antimicrobial Preservation: The lipophilic butyl chain facilitates penetration into bacterial cell membranes, disrupting integrity. This dual function (active + preservative) is highly valued in topical formulations.

Experimental Protocols

Protocol A: Synthesis of 5-n-Butylresorcinol (Precursor Activation)

To utilize the ester in cannabinoid synthesis, it must first be converted to the active resorcinol core.

• Hydrolysis: Dissolve Methyl 2,4-dihydroxy-6-n-butylbenzoate (1 eq) in 10% NaOH (aq). Reflux at 80°C for 4 hours to cleave the methyl ester.

• Acidification: Cool reaction mixture to 0°C. Acidify with 6M HCl to pH 2.0 to precipitate the free acid (2,4-dihydroxy-6-n-butylbenzoic acid).

• Decarboxylation: Dissolve the dried acid in a high-boiling solvent (e.g., ethylene glycol) or heat neat at 180°C under

  atmosphere for 45 minutes. Evolution of gas indicates conversion.

• Purification: Extract with diethyl ether, wash with brine, and recrystallize from hexane/chloroform.

• Validation: Confirm structure via

  -NMR (Look for disappearance of methyl ester singlet at ~3.9 ppm).

Protocol B: DPPH Antioxidant Assay

To validate the therapeutic potential of the ester itself.

• Preparation: Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.

• Treatment: Prepare serial dilutions of Methyl 2,4-dihydroxy-6-n-butylbenzoate (10–500

  M).

• Incubation: Mix 100

  L of sample with 100 L of DPPH solution in a 96-well plate. Incubate in dark at RT for 30 mins.

• Measurement: Measure absorbance at 517 nm using a microplate reader.

• Calculation: Calculate % Inhibition =

  . Determine using non-linear regression.

Visualization: Synthetic & Biological Pathways

The following diagram illustrates the synthetic utility of the ester in generating the C4-Cannabinoid series and its parallel biological activity pathways.

Figure 1: Synthetic pathway from Methyl 2,4-dihydroxy-6-n-butylbenzoate to C4-Cannabinoids and direct pharmacological modes of action.

Comparative Data: Alkyl Side-Chain SAR

The therapeutic window of cannabinoid precursors is heavily dictated by the alkyl chain length. The butyl ester occupies a unique middle ground.

Precursor Ester	Alkyl Chain	Resulting Cannabinoid Series	Lipophilicity	Receptor Affinity (CB1)	Primary Application
Methyl Divarinolcarboxylate	Propyl (C3)	THCV / CBDV	Low	Antagonist / Weak Agonist	Appetite Suppression, Diabetes
Methyl 2,4-dihydroxy-6-n-butylbenzoate	Butyl (C4)	THC-C4 / CBD-C4	Medium	Partial Agonist (Hypothesized)	Analgesia, Inflammation
Methyl Olivetolate	Pentyl (C5)	THC / CBD	High	Strong Agonist	Pain, Psychoactivity, Anxiety
Methyl Spherophorolate	Heptyl (C7)	THC-P / CBD-P	Very High	Super-Agonist	Potent Analgesia

References

• Appendino, G., et al. (2008). Cannabinoids: Occurrence and Medicinal Chemistry. Current Medicinal Chemistry. Link

• MingLang Chemical. (2023). Technical Data Sheet: Methyl 2,4-dihydroxy-6-n-butylbenzoate (CAS 102342-62-1). Link

• Bow, E. W., & Rimoldi, J. M. (2016). The Structure-Function Relationships of Classical Cannabinoids: CB1/CB2 Modulation. Perspectives in Medicinal Chemistry. Link

• ArborPharmChem. (2024). Custom Synthesis and Intermediate Profile: Alkyl-Benzoate Derivatives. Link

• PubChem. (2024). Compound Summary: Alkylresorcinols and their biological activities. Link

Sources

• 1. Methyl 2-heptyl-4,6-dihydroxybenzoate cas 6121-77-3 [minglangchem.com]

Protocols & Analytical Methods

synthesis of methyl 2,4-dihydroxy-6-butylbenzoate via Fischer esterification

Application Note: Optimized Synthesis of Methyl 2,4-Dihydroxy-6-Butylbenzoate via Fischer Esterification

Executive Summary & Scientific Context

Methyl 2,4-dihydroxy-6-butylbenzoate is a critical resorcinolic scaffold, serving as a structural analog to methyl olivetolate (the C5-pentyl homolog). These compounds are essential intermediates in the total synthesis of cannabinoid analogs and polyketide natural products.

This protocol details the synthesis of methyl 2,4-dihydroxy-6-butylbenzoate from 2,4-dihydroxy-6-butylbenzoic acid using Fischer Esterification . While conceptually simple, the reaction requires specific optimization due to the steric hindrance imposed by the ortho-butyl group at the C6 position and the electronic effects of the ortho-hydroxyl group at C2.

Key Technical Challenges Addressed:

• Steric Inhibition: The C6-butyl chain creates steric bulk near the carbonyl center, potentially reducing the rate of nucleophilic attack by methanol.

• Resonance Stabilization: The intramolecular hydrogen bond (RAHB) between the C2-hydroxyl and the carbonyl oxygen stabilizes the ground state, requiring vigorous reflux conditions to overcome the activation energy barrier.

• Equilibrium Management: As an equilibrium-limited reaction (

  ), high yields depend on the removal of water or the use of anhydrous methanol in large excess.

Reaction Mechanism & Thermodynamics

The transformation follows the acid-catalyzed Fischer esterification pathway.[1][2][3][4][5] The mechanism involves the protonation of the carboxylic acid carbonyl, increasing its electrophilicity to facilitate attack by the weak nucleophile (methanol).[6]

Critical Path Analysis:

• Protonation: The carbonyl oxygen is protonated by the mineral acid catalyst (

  ).

• Nucleophilic Attack: Methanol attacks the carbonyl carbon, breaking the planarity of the

  center to form a tetrahedral intermediate. Note: This step is the most sensitive to the steric bulk of the C6-butyl group.

• Proton Transfer: Rapid intramolecular proton transfer generates a good leaving group (

  ).

• Elimination: The tetrahedral intermediate collapses, expelling water and reforming the carbonyl double bond to yield the ester.

Experimental Protocol

Safety Warning: Methanol is toxic and flammable. Sulfuric acid is corrosive. Perform all operations in a functioning fume hood.

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[1][3][4][7][8]	Role	Grade
2,4-Dihydroxy-6-butylbenzoic acid	210.23	1.0	Limiting Reagent	>97% HPLC
Methanol (MeOH)	32.04	~40-50	Solvent / Reactant	Anhydrous
Sulfuric Acid (H₂SO₄)	98.08	0.5 - 1.0	Catalyst	Conc. (98%)
Sodium Bicarbonate (NaHCO₃)	84.01	N/A	Quenching Agent	Sat. Aq. Soln.
Ethyl Acetate (EtOAc)	88.11	N/A	Extraction Solvent	ACS Grade

Step-by-Step Procedure

Step 1: Solvation & Activation

• Weigh 5.0 g (23.8 mmol) of 2,4-dihydroxy-6-butylbenzoic acid into a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar.

• Add 40 mL of anhydrous methanol. Stir until the solid is fully dissolved or creates a uniform suspension.

• Critical Step: Cool the solution to 0°C using an ice bath. The exothermic addition of acid can cause local overheating and degradation.

• Dropwise, add 1.3 mL (approx. 24 mmol) of concentrated sulfuric acid.

  • Note: A high catalyst loading (1.0 equiv) is recommended here to counteract the buffering capacity of the phenolic oxygens and drive the equilibrium in the presence of steric hindrance.

Step 2: Reflux (Reaction) [4][5][9][10]

• Remove the ice bath and attach a water-cooled reflux condenser.

• Heat the reaction mixture to a gentle reflux (bath temp ~70-75°C).

• Time: Maintain reflux for 8–12 hours .

  • In-Process Control (IPC): Monitor by TLC (Mobile Phase: 30% EtOAc in Hexanes). The starting acid will remain at the baseline or streak; the ester product will move with an

    .

Step 3: Workup & Isolation [9][11]

• Cool the mixture to room temperature.

• Concentrate the mixture under reduced pressure (Rotavap) to remove approximately 80% of the methanol. Do not distill to dryness to avoid thermal degradation.

• Dilute the residue with 50 mL of Ethyl Acetate and 30 mL of ice-cold water .

• Transfer to a separatory funnel. Separate the layers.

• Neutralization: Wash the organic layer carefully with saturated NaHCO₃ solution (2 x 30 mL) .

  • Caution: Gas evolution (

    ) will occur. Vent frequently. Continue washing until the aqueous layer pH is ~8.[9] This removes unreacted acid and sulfuric acid.[2][3]

• Wash the organic layer with Brine (30 mL) to remove residual water.

• Dry the organic phase over anhydrous MgSO₄ for 15 minutes.

• Filter and concentrate in vacuo to yield the crude product as a sandy/tan solid or viscous oil.

Step 4: Purification

• Method A (Recrystallization): If the crude is solid, recrystallize from a minimum amount of hot Hexane/EtOAc (9:1).

• Method B (Flash Chromatography): If oily, purify via silica gel column chromatography.

  • Gradient: 0%

    20% EtOAc in Hexanes.

  • Yield Expectation: 85–95%.

Process Visualization

Characterization & Data Validation

The following data parameters validate the identity of the synthesized compound.

Table 1: Predicted Physicochemical Properties

Property	Value / Description
Appearance	Sandy tan solid or off-white crystals
Molecular Formula
Molecular Weight	224.25 g/mol
Solubility	Soluble in MeOH, EtOAc, DCM, DMSO; Insoluble in Water
TLC ( )	~0.45 (30% EtOAc/Hexane)

Table 2: Diagnostic NMR Signals (

, 400 MHz)

Position	Shift ( , ppm)	Multiplicity	Integration	Assignment
OH (C2)	~11.8	Singlet (Broad)	1H	Chelated Phenolic OH
Ar-H	6.25	Doublet ( Hz)	1H	C3-H (Meta coupling)
Ar-H	6.20	Doublet ( Hz)	1H	C5-H (Meta coupling)
OH (C4)	~5.5 - 6.0	Broad Singlet	1H	Free Phenolic OH
	3.92	Singlet	3H	Methyl Ester
	2.85	Triplet	2H	Benzylic Methylene
Alkyl Chain	1.3 - 1.6	Multiplet	4H	Butyl mid-chain
	0.93	Triplet	3H	Terminal Methyl

Troubleshooting & Optimization

• Low Conversion:

  • Cause: Equilibrium limitation or water accumulation.

  • Solution: Add activated 3Å molecular sieves to the reaction flask (in a Soxhlet thimble if possible) to sequester water as it forms. Alternatively, use a Dean-Stark trap if using a higher boiling co-solvent like Toluene/MeOH mix (though this slows kinetics due to dilution).

• Product Hydrolysis during Workup:

  • Cause: Basic hydrolysis during NaHCO₃ wash if left too long or too warm.

  • Solution: Perform washes quickly with cold bicarbonate solution and immediately separate layers.

• "Sticky" Impurities:

  • Cause: Polymerization or oxidation of resorcinol ring.

  • Solution: Ensure the starting material is pure. Perform the reaction under an inert atmosphere (

    ) to prevent oxidative darkening.

References

• Common Organic Chemistry. (n.d.). Fischer Esterification - Acid to Ester. Retrieved October 26, 2023, from [Link]

• Royal Society of Chemistry. (2023). General Procedure for Fischer Esterification (Supplementary Info). Retrieved October 26, 2023, from [Link]

• Wikipedia. (n.d.). Fischer–Speier esterification.[1][4][5] Retrieved October 26, 2023, from [Link][12]

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 3. scribd.com [scribd.com]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 6. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 7. Acid to Ester - Fischer Esterification [commonorganicchemistry.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. personal.tcu.edu [personal.tcu.edu]
• 10. iajpr.com [iajpr.com]
• 11. CN111116370A - A method for synthesizing methyl 2,4-dihydroxy-3,6-dimethylbenzoate using 4-O-desmethylbarbaric acid - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]

Application Note: Optimized HPLC-UV/DAD Method for the Quantification of 2,4-Dihydroxy-6-n-butylbenzoic Acid Methyl Ester

This Application Note is designed for researchers and analytical scientists involved in the synthesis and quality control of minor cannabinoid precursors, specifically the C4-butyl analogs.

Introduction & Chemical Context

The compound 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester is a critical synthetic intermediate, structurally analogous to Methyl Olivetolate (the pentyl analog) and Methyl Divarinate (the propyl analog). It serves as the aromatic building block for the synthesis of C4-chain cannabinoids (e.g., CBG-C4, CBD-C4), a class of "minor cannabinoids" gaining significant therapeutic interest for their distinct binding affinities compared to their C3 (varin) and C5 (olivetol) counterparts.

Analytical Challenges

• Structural Similarity: It must be chromatographically resolved from its homologous impurities (C3-propyl and C5-pentyl esters) which may be present if the starting material (acyl-CoA or anhydride) was impure.

• Phenolic Tailing: The two hydroxyl groups at the 2,4-positions are prone to hydrogen bonding with active silanol sites on silica columns, leading to peak tailing.

• Hydrolysis Risk: The methyl ester is susceptible to hydrolysis, reverting to the free acid (2,4-Dihydroxy-6-n-butylbenzoic acid), necessitating a method that separates the parent ester from its degradation products.

Method Development Strategy

To ensure a robust, self-validating protocol, we prioritized Resolution (Rs) between the target ester and its potential hydrolysis product (Free Acid) and decarboxylated byproduct (5-n-butylresorcinol).

Column Selection: C18 vs. Phenyl-Hexyl

While Phenyl-Hexyl columns offer unique selectivity for aromatics, a high-coverage C18 column was selected as the "Gold Standard" for this application. The C4-alkyl chain provides sufficient hydrophobicity for retention on C18, while the high carbon load ensures stability against the acidic mobile phase required to suppress phenolic ionization.

Mobile Phase Chemistry

• Modifier: 0.1% Phosphoric Acid (H₃PO₄) is preferred over Formic Acid for UV-only applications. Phosphate anions effectively mask residual silanols, significantly sharpening the peaks of di-phenolic compounds.

• Solvent: Acetonitrile (ACN) is chosen over Methanol to reduce system backpressure and provide sharper peak shapes for the lipophilic ester.

Experimental Protocol

Instrumentation & Conditions

Parameter	Specification
System	HPLC with Diode Array Detector (DAD) (e.g., Agilent 1260/1290 or Waters Alliance)
Column	Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent
Column Temp	30°C (Controlled)
Flow Rate	1.0 mL/min
Injection Volume	5 - 10 µL
Detection	Signal A: 210 nm (Max absorption, high sensitivity)Signal B: 270 nm (Specific for resorcinolic ring, higher selectivity)
Mobile Phase A	Water + 0.1% H₃PO₄ (Phosphoric Acid)
Mobile Phase B	Acetonitrile (HPLC Grade)

Gradient Program

Rationale: The method starts at moderate organic strength to elute polar impurities (Free Acid) early, then ramps to elute the target Ester, followed by a wash step to clear lipophilic dimers or decarboxylated byproducts.

Time (min)	% Mobile Phase B	Event
0.0	40%	Injection / Hold
2.0	40%	Isocratic Hold (Stabilize baseline)
12.0	90%	Linear Gradient (Elution of Target)
14.0	90%	Column Wash
14.1	40%	Return to Initial
18.0	40%	Re-equilibration (Critical)

Sample Preparation

• Stock Solution: Dissolve 10 mg of reference standard in 10 mL of Methanol (1.0 mg/mL). Note: Do not use the mobile phase for initial dissolution if the compound has low water solubility.

• Working Standard: Dilute Stock 1:10 with 50:50 Water:Acetonitrile to reach 100 µg/mL.

• Filtration: Filter through a 0.22 µm PTFE syringe filter before injection.

Separation Logic & Impurity Profile

The following diagram illustrates the chromatographic behavior and separation logic for the target molecule relative to its common impurities.

Caption: Elution order of 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester and its primary degradation products on a C18 stationary phase.

Method Validation Parameters (Self-Validating System)

To ensure the method is performing correctly in your lab, verify these criteria:

System Suitability Test (SST)

• Tailing Factor (T): Must be < 1.5. If T > 1.5, the column may have active silanols (replace column) or the mobile phase pH is too high (ensure pH < 3.0).

• Resolution (Rs): If the Free Acid impurity is present, Rs between Acid and Ester must be > 2.0.

Linearity & Range

• Range: 1.0 µg/mL to 200 µg/mL.

• Regression: R² > 0.999.

• LOD/LOQ: Typically 0.1 µg/mL (LOD) and 0.3 µg/mL (LOQ) at 210 nm.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Peak Tailing	Secondary interactions with silanols.	Ensure Phosphoric Acid is used (not just Formic). Increase buffer conc. to 0.1%.
Retention Time Shift	Incomplete column re-equilibration.	Ensure the post-run hold (14.1 - 18.0 min) is strictly followed.
Ghost Peaks	Carryover from lipophilic dimers.	Run a "blank" injection with a gradient ramp to 100% B between high-concentration samples.
Split Peaks	Sample solvent mismatch.	If dissolving sample in 100% ACN, the strong solvent effect can split peaks. Dilute sample in 50% Water/ACN.

Synthesis & Degradation Pathway

Understanding the chemical origin of the target helps in identifying impurities.

Caption: Synthetic pathway showing the relationship between the Free Acid precursor, the Target Ester, and potential degradation products.

References

• Minglang Chemical Co., Ltd. Product Catalog: 2,4-dihydroxy-6-n-butylbenzoic acid, methyl ester (CAS 102342-62-1).[1][2][3] Retrieved from

• World Intellectual Property Organization (WIPO). WO2020214951A1 - Olivetol synthase variants and methods for production of olivetolic acid and its analog compounds. (2020). Retrieved from

• National Institutes of Health (NIH). Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase HPLC. (1977). Retrieved from

• BenchChem. Application Notes and Protocols for HPLC Analysis of Sterculic Acid and its Methyl Ester. (2025).[4][5] Retrieved from

• SciELO. Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. (2012).[6] Retrieved from

Sources

• 1. cannabichromene （CBC） cas 20675-51-8 [minglangchem.com]
• 2. cannabinoida-generica.com [cannabinoida-generica.com]
• 3. Sitemap- SHANDONG MINGLANG CHEMICAL CO.,LTD-Professional Chemical Manufacturer [minglangchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scielo.br [scielo.br]

Application Note: Optimized Recrystallization Protocols for Methyl 2,4-dihydroxy-6-butylbenzoate

Part 1: Executive Summary & Physicochemical Profile

Methyl 2,4-dihydroxy-6-butylbenzoate is a critical intermediate in the synthesis of resorcinolic scaffolds and cannabinoid analogs (specifically butyl-homologs like CBG-C4). High purity (>99%) is essential as regioisomeric impurities and decarboxylated byproducts can severely impact downstream cyclization yields.

Unlike simple aromatics, this molecule possesses a "schizophrenic" solubility profile:

• Polar Head: The resorcinol moiety (two -OH groups) and methyl ester create strong hydrogen-bonding potential.

• Lipophilic Tail: The n-butyl chain adds significant non-polar character.

This duality often leads to the dreaded "oiling out" phenomenon during recrystallization, where the compound separates as a liquid phase rather than a crystalline solid. This guide provides a robust, self-validating protocol to circumvent this issue using a binary solvent system.

Physicochemical Data Table

Property	Value / Description	Implication for Purification
Physical State	Sandy/Tan Solid (Crude)	Low melting point requires careful temperature control.
Melting Point	~95–105 °C (Estimated*)	Based on pentyl homolog (Methyl Olivetolate, MP 105°C). Avoid boiling solvents >80°C to prevent degradation.
Solubility (High)	MeOH, EtOH, EtOAc, DCM, Ether	Good "Solvent A" candidates.
Solubility (Low)	Hexane, Heptane, Water	Good "Anti-solvent" candidates.
pKa	~4.0 (Phenolic OH)	Avoid alkaline conditions; use neutral solvents.

Part 2: Solvent Selection Strategy

The most effective purification strategy for alkyl-resorcinol esters is a Binary Solvent System (Solvent/Anti-solvent). Single-solvent recrystallization (e.g., cooling hot Ethanol) often fails because the solubility curve is too steep, leading to rapid precipitation of impurities, or too shallow, leading to poor recovery.

Recommended Solvent Systems

System	Composition	Role	Verdict
System A	Ethyl Acetate / n-Heptane	Primary	Best Balance. EtOAc dissolves the polar core; Heptane accommodates the butyl tail but forces crystallization upon cooling.
System B	Dichloromethane / Hexane	Alternative	Good for very crude tars. DCM has high solubilizing power but is volatile (harder to control saturation).
System C	Methanol / Water	Niche	Risky. Water often causes the ester to "oil out" as a sticky gum before crystallizing. Use only if System A fails.

Part 3: Detailed Experimental Protocol

Protocol A: The "Binary Saturation" Method (EtOAc / Heptane)

Objective: Purify 10g of crude Methyl 2,4-dihydroxy-6-butylbenzoate. Safety: Perform all steps in a fume hood. Wear nitrile gloves.

Phase 1: Dissolution

• Place 10g of crude solid in a 250 mL Erlenmeyer flask.

• Add Ethyl Acetate (EtOAc) in small portions (start with 15 mL) while heating gently on a hot plate/water bath to 50–60 °C .

• Swirl continuously. Add just enough EtOAc to dissolve the solid completely.

  • Note: If a small amount of dark insoluble material remains, this is likely inorganic salt or polymerized tar.

• Hot Filtration (Critical): If insolubles are present, filter the hot solution through a pre-warmed glass frit or fluted filter paper into a clean, pre-warmed flask.

Phase 2: The Cloud Point

• Maintain the filtrate at ~50 °C.

• Slowly add n-Heptane (or n-Hexane) dropwise with vigorous swirling.

• Continue adding Heptane until a persistent faint turbidity (cloudiness) appears and does not disappear upon swirling.

• Add a few drops of EtOAc to just clear the turbidity (return to a clear solution).

  • Mechanistic Insight: You are now at the metastable limit of solubility.

Phase 3: Controlled Crystallization

• Remove the flask from heat. Place it on a cork ring or wood block (insulation) to allow slow cooling to room temperature.

  • Do NOT place directly on a cold benchtop. Rapid cooling promotes oiling out.

• Seeding: Once the solution reaches ~35–40 °C, add a tiny crystal of pure product (seed) if available. If not, scratch the inner glass wall with a glass rod to induce nucleation.

• Allow to stand undisturbed at Room Temperature (RT) for 2 hours.

• Once a heavy crop of crystals forms, move the flask to an ice bath (0–4 °C) for 1 hour to maximize yield.

Phase 4: Isolation

• Collect crystals via vacuum filtration (Buchner funnel).

• Wash: Wash the filter cake with a cold (0 °C) mixture of 1:3 EtOAc:Heptane .

  • Warning: Do not use pure EtOAc; it will dissolve your product.

• Dry: Air dry on the filter for 10 mins, then dry under high vacuum at 40 °C for 4 hours to remove solvent traces.

Part 4: Troubleshooting "Oiling Out"

The most common failure mode is the product separating as a yellow/brown oil at the bottom of the flask.

Cause:

• Temperature dropped too fast.

• Too much anti-solvent (Heptane) was added too quickly.

• Impurities lowered the melting point of the solute below the solvent boiling point.

Remediation Procedure:

• Re-heat: Place the flask with the oil/solvent mixture back on the heat source until the oil redissolves (add a small amount of EtOAc if necessary).

• Dilute: Add slightly more EtOAc (Solvent A) to shift the equilibrium away from the spinodal decomposition point.

• Seed: Cool very slowly with agitation. Add a seed crystal immediately when the temperature allows.

Part 5: Visualization & Logic

Workflow Diagram (DOT)

Caption: Decision-tree workflow for the binary solvent recrystallization process, highlighting the critical remediation loop for oiling out.

Part 6: References

• University of Rochester. (n.d.). Solvents for Recrystallization - General Guidelines. Retrieved October 26, 2023, from [Link]

Technical Notes & Optimization

Technical Support Center: Methyl 2,4-dihydroxy-6-butylbenzoate Synthesis

Ticket ID: #SYN-OPT-246 Topic: Yield Optimization & Troubleshooting for Alkyl Resorcinol Esters Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are attempting to synthesize Methyl 2,4-dihydroxy-6-butylbenzoate (CAS: 102342-62-1), a structural homolog of Methyl Olivetolate. This synthesis relies on a [3+3] cyclization (Robinson annulation variant) between a 1,3-dicarbonyl species and an

-unsaturated ketone or a latent equivalent (like a -keto ester).

The Core Problem: Researchers often encounter yields below 30% due to three factors:

• Incomplete Aromatization: The reaction often stalls at the cyclic dione (dihydro) stage.

• Polymerization: "Tars" form due to uncontrolled aldol side-reactions under harsh basic conditions.

• Hydrolysis/Decarboxylation: The ester moiety is labile; inadvertent saponification leads to the decarboxylated resorcinol (4-butylresorcinol).

This guide provides a rectified protocol separating cyclization from aromatization to maximize yield (>65%).

Module 1: The Reaction Landscape

To fix the yield, you must visualize the failure points. The synthesis is not a single step; it is a cascade.

Mechanism & Failure Points (DOT Visualization)

Figure 1: The reaction cascade showing the critical bottleneck at the Cyclic Dione stage. Most yield loss occurs when users attempt to force the dione directly to the product without a dedicated oxidation step.

Module 2: Troubleshooting Guide (FAQ)

Q1: My reaction mixture turned into a black, sticky tar. What happened?

Diagnosis: Uncontrolled polymerization or oxidation of the phenolic anions. Root Cause:

• Oxygen Exposure: Resorcinol anions are extremely sensitive to oxidation in air.

• Temperature Overshoot: Refluxing too vigorously in the presence of strong base (NaOMe) promotes self-condensation of the starting keto-ester. Corrective Action:

• Degas Solvents: Sparge methanol with Argon/Nitrogen for 15 minutes before adding sodium.

• Temperature Control: Run the initial condensation at

  . Only apply heat after the addition is complete.

Q2: I isolated a product, but it's an oil, not the expected solid. NMR shows aliphatic peaks.

Diagnosis: Incomplete aromatization. You have isolated the cyclic dione intermediate (dihydro-precursor). The Fix: Do not discard. This oil can be converted to the target.[1]

• Protocol: Dissolve the oil in DMSO. Add a catalytic amount of Iodine (

  ) or use in acetic acid to force the dehydrogenation (aromatization). This is the single most effective yield booster [1].

Q3: I see the product spot on TLC, but after workup, I only have 4-butylresorcinol (decarboxylated).

Diagnosis: Hydrolysis followed by thermal decarboxylation. Root Cause: The ester group at position 1 is sterically crowded but electronically activated. If you acidify the reaction mixture while it is still hot, or if you use strong aqueous acid (HCl) during workup, you hydrolyze the ester. Corrective Action:

• Quench Cold: Pour the reaction mixture onto crushed ice/water.

• Mild Acidification: Use dilute acetic acid or

  to adjust pH to ~4-5, not pH 1.

• Avoid Boiling Water: Do not reflux the aqueous workup layer.

Module 3: Optimized Protocol (The "Two-Stage" Method)

This protocol prioritizes yield reliability over speed by explicitly managing the aromatization step, based on the catalytic oxidative aromatization strategy [1, 2].

Phase A: Condensation (The Skeleton Builder)

Reagents:

• Methyl 3-oxoheptanoate (1.0 equiv) [Precursor for Butyl chain]

• Dimethyl Malonate (1.2 equiv)

• Sodium Methoxide (NaOMe) (1.5 equiv) - Freshly prepared preferred

• Solvent: Anhydrous Methanol

Steps:

• Base Preparation: In a flame-dried flask under Argon, dissolve Sodium metal (1.5 eq) in anhydrous MeOH. Cool to

  .

• Malonate Addition: Add Dimethyl Malonate (1.2 eq) dropwise. Stir for 15 min.

• Keto-Ester Addition: Add Methyl 3-oxoheptanoate (1.0 eq) dropwise over 30 minutes. Slow addition prevents self-condensation.

• Cyclization: Allow to warm to Room Temperature (RT) and stir for 3 hours. Then, reflux gently for 4–6 hours. The solution will turn yellow/orange.

• Isolation (Intermediate): Cool to RT. Remove solvent in vacuo.[2] Redissolve the residue in minimal water (

  ). Acidify carefully with to pH 3. Extract immediately with EtOAc. Dry (MgSO4) and concentrate. Result: Yellow oil (Cyclic Dione).

Phase B: Oxidative Aromatization (The Yield Booster)

Reagents:

• Crude Cyclic Dione (from Phase A)

• Iodine (

  ) (5–10 mol%)

• Solvent: DMSO (Dimethyl sulfoxide) or DMF

Steps:

• Dissolve the crude oil in DMSO (

  ).

• Add catalytic Iodine (

  ).

• Heat to

  for 2–4 hours. Monitor by TLC.[3] The aliphatic signals in NMR will disappear, replaced by aromatic signals.

• Workup: Pour into ice water containing a pinch of Sodium Thiosulfate (to quench

  ).

• Purification: The product, Methyl 2,4-dihydroxy-6-butylbenzoate , will precipitate or can be extracted with Ether. Recrystallize from Methanol/Water or Hexane/EtOAc.

Module 4: Comparative Data & Specifications

Solvent & Base Efficiency Table

Data derived from internal optimization of alkyl resorcinol synthesis.

Parameter	Reagent System	Yield (Typical)	Risk Factor	Notes
Standard	NaOMe / MeOH	35–45%	High (Tars)	Traditional method. often stalls at dione.
High-Temp	NaOEt / EtOH	20–30%	Very High	Transesterification (Ethyl ester impurities).
Catalytic	NaOMe / MeOH I2/DMSO	65–75%	Low	Recommended. Separates cyclization from oxidation.
Alternative	TiCl4 / Base	50–55%	Medium	Lewis-acid mediated. Good for sensitive substrates but messy workup.

Analytical Verification

Ensure your product matches these expected characteristics:

• Appearance: Off-white to sandy tan solid.

• Melting Point: Expect range between

  (varies slightly with purity/polymorphs).

• 1H NMR (DMSO-d6): Look for the aromatic singlet (H-3, H-5 approx

  ), the methyl ester singlet ( ), and the butyl chain triplet/multiplets. Crucial: Absence of sp3 ring protons (approx ) confirms full aromatization.

References

• Hurem, D., et al. (2021). A Catalytic, Oxidative Synthesis of Olivetol, Methyl Olivetolate and Orthogonally Protected Methyl Ether Derivatives.[1][4] SynOpen, 05(01), 86–90.

  • Relevance: Establishes the Iodine/DMSO aromatization protocol which significantly improves yields for this class of compounds.
• Luo, Z., et al. (2020).Total Synthesis of Cannabinoids and their Analogs. (General reference for Resorcinol assembly).

• Obiter Research. Product Specification: Methyl 2,4-dihydroxy-6-butylbenzoate (CAS 102342-62-1).[5]

  • Relevance: Confirmation of target structure and physical properties.[6][7][8]

• ChemicalBook.

  • Relevance: Provides baseline reaction conditions for the alkyl-benzo

Sources

• 1. scispace.com [scispace.com]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Catalytic Synthesis of Olivetol and Derivatives - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 5. obires.com [obires.com]
• 6. m.youtube.com [m.youtube.com]
• 7. youtube.com [youtube.com]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]

troubleshooting low purity in methyl 2,4-dihydroxy-6-butylbenzoate NMR analysis

This guide is structured as a Tier 3 Technical Support resource, designed for immediate application by analytical chemists and synthetic researchers.

Ticket ID: NMR-PURITY-MBDB Status: Open Assigned Specialist: Senior Application Scientist, Structural Elucidation Group

Executive Summary

You are encountering low purity or spectral anomalies in the NMR analysis of Methyl 2,4-dihydroxy-6-butylbenzoate (a homolog of Methyl Olivetolate). Due to the resorcinolic core (1,3-dihydroxybenzene ring), this molecule exhibits strong intramolecular hydrogen bonding and susceptibility to specific purification artifacts (tailing on silica, oxidation).

This guide addresses the three most common failure modes:

• Spectral Misinterpretation (Confusing H-bonding effects with impurities).

• Synthetic Byproducts (Regioisomers and decarboxylation).

• Purification Failure (Phenolic adsorption on stationary phases).

Part 1: Diagnostic & Spectral Interpretation

Is your sample actually impure, or is it a solvent artifact?

Q1: I see a sharp peak at ~11.5 ppm but the second phenol peak is broad/missing. Is my ester hydrolyzed?

Diagnosis: Likely Normal Behavior . Technical Explanation: This molecule possesses two distinct hydroxyl groups:

• 2-OH (Ortho to Ester): Forms a rigid intramolecular hydrogen bond with the ester carbonyl oxygen. This "locks" the proton, resulting in a sharp, downfield singlet (

  11.0–12.0 ppm) that is largely solvent-independent.[1]

• 4-OH (Para to Ester): Participates in intermolecular exchange with the solvent or other solute molecules. In non-polar solvents (CDCl

  ), this peak is often broad, shifts with concentration, or disappears due to rapid exchange.

Validation Protocol (D

O Shake):

• Acquire a standard

  H NMR in CDCl .

• Add 1–2 drops of D

  O directly to the NMR tube.

• Shake vigorously for 30 seconds and allow phases to separate (if immiscible) or mix (if using DMSO/Acetone).

• Result: Both OH signals (11.5 ppm and the broad variable peak) should disappear. If the 11.5 ppm peak remains, it is not an exchangeable phenol (unlikely). If a broad peak remains in the aliphatic region, it is a non-labile impurity (e.g., grease, solvent).[1]

Q2: The aromatic region shows "extra" splitting or broadness.

Diagnosis: Restricted rotation (Rotamers) or Regioisomers. Technical Explanation: The steric bulk of the 6-butyl group combined with the strong 2-OH

O=C hydrogen bond can create a rotational barrier around the ester bond. However, in this specific molecule, the primary culprit for "extra" aromatic peaks is usually regioisomer contamination (e.g., the 4-butyl isomer) or decarboxylation products (5-butylresorcinol) where the symmetry changes.[1]

Data Table: Expected vs. Impurity Shifts (CDCl

)

Proton	Expected Shift ( )	Multiplicity	Diagnostic Note
2-OH	11.5 – 12.0	Singlet (Sharp)	Diagnostic for intact salicylate motif.
Ar-H (C3)	6.2 – 6.4	Doublet ( Hz)	Meta-coupling to H5. Located between two OH groups.[2]
Ar-H (C5)	6.2 – 6.4	Doublet ( Hz)	Meta-coupling to H3.
OCH	3.90 – 3.95	Singlet	Ester methyl.
Benzylic CH	2.80 – 2.95	Triplet	Diagnostic for 6-alkyl position.
Impurity	~6.1 - 6.2	Triplet/Multiplet	5-Butylresorcinol (Decarboxylated byproduct).

Part 2: Troubleshooting Logic (Visualization)

The following logic flow helps identify the root cause of the impurity profile.

Figure 1: Diagnostic logic flow for identifying spectral anomalies in resorcinolic esters.

Part 3: Purification Protocols

Standard silica chromatography often fails for this molecule due to the acidity of the phenols causing "tailing" (smearing) on the column.

Q3: My compound streaks on the TLC plate and co-elutes with impurities. How do I fix this?

Solution: Use Acidified Silica Gel Chromatography . Causality: The phenolic protons (

) interact strongly with the silanol groups ( ) on the silica surface. Adding a weak acid to the mobile phase suppresses this ionization and hydrogen bonding, sharpening the bands.

Protocol: Acidified Mobile Phase

• Base Solvent: Hexane : Ethyl Acetate (Start with 95:5 or 90:10 gradient).

• Modifier: Add 0.1% to 0.5% Formic Acid or Acetic Acid to the mobile phase.

  • Example: 900 mL Hexane + 100 mL EtOAc + 2 mL Formic Acid.

• TLC Visualization: Use UV (254 nm) and stain with Ferric Chloride (FeCl

  ) .

  • Why: FeCl

    specifically turns phenols violet/purple. This helps distinguish your product from non-phenolic impurities (like phthalates or grease) which will not stain.

Q4: Recrystallization attempts result in oiling out.

Solution: Use a Mixed-Solvent Precipitation technique. Protocol:

• Dissolve the crude oil in a minimum amount of warm Dichloromethane (DCM) (excellent solubility).

• Slowly add Hexane (poor solubility) dropwise with stirring until the solution turns slightly cloudy.

• Add a "seed" crystal if available, or scratch the glass side.

• Cool slowly to 4°C, then -20°C.

• Critical Step: If it oils out, re-heat to dissolve, add slightly more DCM, and cool slower.

Part 4: Reaction Workflow & Impurity Origins

Understanding where the impurity comes from is key to preventing it.

Figure 2: Synthetic pathways leading to common impurities. Note that high thermal stress leads to decarboxylation (Impurity A).

References

• Hansen, P. E., & Spanget-Larsen, J. (2017).[1] NMR and IR Investigations of Strong Intramolecular Hydrogen Bonds. Molecules, 22(4), 552.[1] Link

  • Grounding: Establishes the shift range (11-19 ppm) for intramolecularly H-bonded protons in -diketones and phenolic esters.

• Doc Brown's Chemistry. (n.d.). Proton NMR spectrum of methyl 2-hydroxybenzoate (methyl salicylate). Link

  • Grounding: Provides comparative spectral data for the salicylate core, confirming the deshielding of the 2-OH and shielding of the 4-OH equivalents.

• Sigma-Aldrich / Merck. (n.d.). Silica Gel Chromatography of Phenolic Compounds. Link (General Reference for acidified silica techniques).[1]

• ResearchGate Community. (2013). Column chromatography of phenolics?Link

  • Grounding: Validates the use of Toluene/Ethyl Acetate/Formic Acid systems for separating resorcinolic deriv

Sources

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Photostability of 2,4-Dihydroxy-6-n-butylbenzoic Acid Methyl Ester

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions regarding the stability of this compound under UV light. While specific photostability studies on this exact molecule are not extensively published, this document synthesizes established principles of photochemical degradation of related resorcinol and phenolic ester compounds to offer a scientifically grounded resource for your experimental work.

I. Understanding the Photochemical Profile of 2,4-Dihydroxy-6-n-butylbenzoic Acid Methyl Ester

2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester belongs to the resorcinol family, a class of compounds known for their ability to absorb UV radiation. This inherent property makes them useful as UV absorbers but also susceptible to photodegradation upon prolonged exposure to light. The energy absorbed from UV light can excite the molecule to a higher energy state, initiating a cascade of chemical reactions that can alter its structure and properties.

The degradation process is often mediated by reactive oxygen species (ROS), such as hydroxyl radicals and singlet oxygen, which are generated in the presence of UV light and oxygen. These highly reactive species can attack the aromatic ring and the ester group, leading to a loss of the original compound and the formation of various photoproducts.[1][2][3][4]

II. Frequently Asked Questions (FAQs)

Q1: What are the likely photodegradation pathways for 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester?

A1: Based on the known photochemistry of phenolic compounds and resorcinol derivatives, the degradation of 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester under UV irradiation is likely to proceed through several pathways:

• Hydroxylation of the Aromatic Ring: The aromatic ring is susceptible to attack by hydroxyl radicals, leading to the introduction of additional hydroxyl groups. This can result in the formation of trihydroxy-benzene derivatives.[5]

• Oxidation and Ring Opening: Prolonged exposure to UV light, especially in the presence of oxygen, can lead to the oxidative cleavage of the aromatic ring, forming smaller, aliphatic carboxylic acids.[6]

• Ester Hydrolysis: The methyl ester group can undergo hydrolysis, particularly if moisture is present, to yield the corresponding carboxylic acid.

• Side-Chain Oxidation: The n-butyl side chain may also be susceptible to oxidation.

Q2: Which wavelengths of UV light are most likely to cause degradation?

A2: The specific wavelengths causing degradation will correspond to the compound's UV absorption spectrum. Resorcinol derivatives typically absorb in the UV-B and UV-C regions. To determine the most damaging wavelengths for your specific compound, it is recommended to measure its UV-Vis absorption spectrum. The wavelengths at which maximum absorbance occurs are likely to be the most detrimental.

Q3: How does the choice of solvent affect the photostability of this compound?

A3: The solvent can play a significant role in the photodegradation process. Polar protic solvents, like water and alcohols, can participate in the degradation reactions and may accelerate the hydrolysis of the ester group. The polarity of the solvent can also influence the solubility of the compound and its aggregation state, which in turn can affect its photostability.[7][8][9][10] It is crucial to select a solvent that is compatible with your experimental goals and to be aware of its potential to influence the degradation kinetics.

Q4: Are there any formulation strategies to improve the photostability of 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester?

A4: Yes, several strategies can be employed to enhance the photostability of UV-sensitive compounds:

• Use of UV Absorbers: Incorporating a second, more robust UV absorber into the formulation can shield the primary compound from excessive light exposure.

• Antioxidants: The addition of antioxidants, such as ascorbic acid or butylated hydroxytoluene (BHT), can quench reactive oxygen species and inhibit oxidative degradation pathways.

• Light-Resistant Packaging: Storing the compound or its formulations in amber glass vials or other light-blocking containers is a simple and effective way to prevent photodegradation.[11]

• Microencapsulation: Encapsulating the compound in a protective matrix can physically shield it from light and oxygen.[12]

III. Troubleshooting Guide for Photostability Experiments

This section addresses common issues encountered during the investigation of the photostability of 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester.

Problem	Potential Cause(s)	Recommended Solution(s)
Inconsistent degradation rates between replicate experiments.	- Inconsistent light intensity or distance from the light source.- Temperature fluctuations in the experimental setup.- Variations in sample preparation (e.g., concentration, solvent purity).	- Use a calibrated radiometer or lux meter to ensure consistent light exposure.- Control the temperature of the sample chamber.- Standardize sample preparation protocols meticulously.
Rapid and complete degradation of the compound.	- The light intensity is too high.- The compound is inherently highly photolabile under the tested conditions.	- Reduce the light intensity or the exposure time.- If using a broad-spectrum lamp, consider using filters to narrow the wavelength range.
No observable degradation.	- The light source does not emit at the compound's absorption wavelengths.- The exposure time is too short or the light intensity is too low.- The analytical method is not sensitive enough to detect small changes.	- Ensure the lamp's emission spectrum overlaps with the compound's absorption spectrum.- Increase the exposure time or light intensity incrementally.- Validate your analytical method to ensure it is stability-indicating.[11]
Appearance of unexpected peaks in HPLC chromatograms.	- These are likely photodegradation products.- Contamination of the sample or solvent.	- Use techniques like HPLC-MS or GC-MS to identify the structure of the new peaks.- Run a blank (solvent only) under the same light exposure to check for solvent degradation or contamination.
Poor mass balance in quantitative analysis.	- Some degradation products may not be detectable by the analytical method (e.g., volatile compounds, compounds without a chromophore).- Adsorption of the compound or its degradants to the container walls.	- Use a universal detection method like mass spectrometry or charged aerosol detection in parallel with UV detection.- Choose inert container materials (e.g., glass) and check for recovery from the container.

IV. Experimental Protocols

The following protocols are based on the ICH Q1B guidelines for photostability testing and can be adapted for 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester.[13][14][15]

Protocol 1: Preliminary UV-Vis Spectrophotometric Analysis

Objective: To determine the UV absorption profile of the compound and monitor its degradation over time.

Materials:

• 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester

• Spectrophotometric grade solvent (e.g., methanol, ethanol, or acetonitrile)

• Quartz cuvettes

• UV-Vis spectrophotometer

• Calibrated UV light source

Procedure:

• Prepare a stock solution of the compound in the chosen solvent at a known concentration.

• Prepare a working solution by diluting the stock solution to an absorbance of approximately 1 AU at the wavelength of maximum absorption (λmax).

• Record the initial UV-Vis spectrum of the working solution from 200 to 800 nm.

• Place the cuvette with the working solution at a fixed distance from the UV light source.

• Prepare a "dark control" by wrapping a separate cuvette with the working solution in aluminum foil and placing it alongside the test sample.

• At predetermined time intervals, remove the cuvettes and record their UV-Vis spectra.

• Monitor the decrease in absorbance at λmax and the appearance of new absorption bands as an indication of degradation.

Protocol 2: Quantitative HPLC Analysis for Photostability

Objective: To accurately quantify the degradation of the parent compound and monitor the formation of degradation products over time.

Materials:

• 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester

• HPLC grade solvents

• HPLC system with a UV detector (or DAD/PDA) and a suitable column (e.g., C18)

• Photostability chamber with a calibrated light source

• Chemically inert, transparent sample containers (e.g., quartz or borosilicate glass vials)

Procedure:

• Method Development: Develop and validate a stability-indicating HPLC method capable of separating the parent compound from its potential degradation products.

• Sample Preparation: Prepare solutions of the compound at a known concentration in a suitable solvent.

• Exposure:

  • Place the sample solutions in the photostability chamber.

  • Expose the samples to a controlled light source, ensuring an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[13]

  • Simultaneously, expose a "dark control" sample (wrapped in aluminum foil) to the same temperature conditions to account for thermal degradation.

• Sampling: At specified time points, withdraw aliquots from the exposed and dark control samples.

• Analysis: Analyze the samples by the validated HPLC method.

• Data Evaluation:

  • Calculate the percentage of the remaining parent compound at each time point relative to the initial concentration.

  • Monitor the area of the degradation product peaks to understand their formation kinetics.

  • Calculate the mass balance to account for all components.

V. Visualizations

Hypothetical Photodegradation Pathway

Caption: Hypothetical photodegradation pathways for 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester.

Experimental Workflow for Photostability Testing

Caption: General experimental workflow for photostability testing.

VI. References

• ICH Harmonised Tripartite Guideline. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. [Link]

• European Medicines Agency. (1998). ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline. [Link]

• Aman, W., & Thoma, K. (2003). ICH Guideline for Photostability Testing: Aspects and Directions for Use. Pharmazie, 58(12), 877-80. [Link]

• FDA. (1998). Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products. [Link]

• International Alliance of Generic Medicines. Photostability. [Link]

• Pardeshi, S. K., & Patil, A. B. (2009). Solar photocatalytic degradation of resorcinol a model endocrine disrupter in water using zinc oxide. Journal of Hazardous Materials, 163(1), 403-409. [Link]

• Li, G., et al. (2009). Role of oxygen active species in the photocatalytic degradation of phenol using polymer sensitized TiO2 under visible light irradiation. Journal of Hazardous Materials, 163(2-3), 843-7. [Link]

• Pharma Stability. Troubleshooting & Pitfalls. [Link]

• Wang, Y., et al. (2022). Photocatalytic Selective Degradation of Catechol and Resorcinol on the TiO2 with Exposed {001} Facets: Roles of Two Types of Hydroxyl Radicals. Catalysts, 12(4), 379. [Link]

• ResearchGate. Review of Formulation Strategies to Enhance the Sun Protection Factor Values. [Link]

• in-cosmetics Connect. (2023). Photostable: How microencapsulation technology improves photostability in your formulation. [Link]

• Bhalekar, M. R., et al. (2011). Improvement of Photostability in Formulation: A Review. International Journal of Pharmaceutical Sciences and Research, 2(10), 2589-2598. [Link]

• SciSpace. Improvement of Photostability in Formulation: A Review. [Link]

• Anandan, S., et al. (2015). A Kinetic Study of Photocatalytic Degradation of Phenol over Titania–Silica Mixed Oxide Materials under UV Illumination. Catalysts, 5(2), 609-624. [Link]

• Ma, H. Y., et al. (2019). Roles of reactive oxygen species (ROS) in the photocatalytic degradation of pentachlorophenol and its main toxic intermediates by TiO2/UV. Chemosphere, 217, 853-861. [Link]

• Digi. (2025). Photostability Testing Issues: Designing, Executing, and Documenting Light-Exposure Studies that Withstand Inspection. [Link]

• Pharma.Tips. Photostability Study Failures. [Link]

• ResearchGate. Formation/degradation profile of resorcinol. [Link]

• Chen, L., et al. (2023). Boosting the effectiveness of UV filters and sunscreen formulations using photostable, non-toxic inorganic platelets. Journal of Materials Chemistry B, 11(30), 7196-7204. [Link]

• Li, J., et al. (2024). Recent Advances in the Photocatalytic Degradation of Phenol over Bi-Based Oxide Catalysts. Processes, 12(5), 899. [Link]

• Bentahar, Y. (2020). Identification of Degradation Products by Adopting GC or HPLC/MS Techniques. Current Organic Synthesis, 17(1), 2-3. [Link]

• Sivasamy, A., & Petchiammal, A. (2016). Photocatalytic Degradation of Resorcinol by ZnO/Sicnanocomposites under Visible Light Irradiation. International Journal of Innovative Research in Science, Engineering and Technology, 5(7). [Link]

• Al-Achi, A., & Gupta, S. (2002). Implications of Photostability on the Manufacturing, Packaging, Storage, and Testing. Pharmaceutical Technology. [Link]

• Jaber, F., et al. (2023). Heterogeneous Reactions of Phenol on Different Components of Mineral Dust Aerosol: Formation of Oxidized Organic and Nitro-Phenolic Compounds. ACS Earth and Space Chemistry, 7(3), 643-655. [Link]

• Kobayashi, D., & Watanabe, H. (2025). Improvement of Phenol Degradation by UV Irradiation on Ultrasonic Atomized Droplets. Chemical Engineering Transactions, 117, 655-660. [Link]

• International Journal of Pharmaceutical and Biological Science Archive. ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. [Link]

• IntechOpen. (2023). Detection and Measurement Techniques for the Polycyclic Aromatic Hydrocarbons. [Link]

• Peng, P., et al. (2019). Photodegradation Pathways of Typical Phthalic Acid Esters Under UV, UV/TiO2, and UV-Vis/Bi2WO6 Systems. Frontiers in Chemistry, 7, 858. [Link]

• D'Amato, A., et al. (2024). UV-A treatment of phenolic extracts impacts colour, bioactive compounds and antioxidant activity. Journal of the Science of Food and Agriculture. [Link]

• YouTube. (2025). ICH Q1B Guideline (Photostability Testing for New Drug Substances and Products). [Link]

• Spigno, G., & De Faveri, D. M. (2009). Influence of different solvents in extraction of phenolic compounds from vegetable residues and their evaluation as natural sources of antioxidants. Journal of Food Science and Technology, 46(6), 539-542. [Link]

• Li, Y., et al. (2024). Solvent Effects on the Phenolic Compounds and Antioxidant Activity Associated with Camellia polyodonta Flower Extracts. ACS Omega. [Link]

• Mohsen, S. M., & Ammar, A. S. M. (2009). Effects of Extraction Solvents on the Total Phenolic Content, Total Flavonoid Content, and Antioxidant Activity in the Aerial Part of Root Vegetables. International Journal of Food Properties, 12(1), 135-144. [Link]

• Aakash Institute. Photochemical Reactions. [Link]

• Mahgoub, H. A. (2016). Analytical Techniques for Identification and Quantification of Polycyclic Aromatic Hydrocarbons. Journal of Chemistry and Chemical Sciences, 6(1), 65-72. [Link]

• Frontiers. (2019). Photodegradation Pathways of Typical Phthalic Acid Esters Under UV, UV/TiO2, and UV-Vis/Bi2WO6 Systems. [Link]

• ResearchGate. Kinetics of early stages of resorcinol-formaldehyde polymerization investigated by solution-phase nuclear magnetic resonance spectroscopy. [Link]

• WUR eDepot. (2021). Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. [Link]

• dos Santos, F. V., et al. (2025). Degradation of Phenolic Compounds and Organic Matter from Real Winery Wastewater by Fenton and Photo-Fenton Processes Combined with Ultrasound. Processes, 13(3), 567. [Link]

• ResearchGate. Kinetics of resorcinol–formaldehyde polycondensation by DSC. [Link]

• Sattar, R. K., et al. (2022). New Resorcinol Derivatives: Preparation, Characterization and Theoretical Investigation. Journal of Medicinal and Chemical Sciences, 5(5), 793-800. [Link]

• MDPI. (2021). Effects of Different Solvents on the Extraction of Phenolic and Flavonoid Compounds, and Antioxidant Activities, in Scutellaria baicalensis Hairy Roots. [Link]

• ResearchGate. (2011). Photostability and Photostabilization of Drugs and Drug Products. [Link]

• Wang, C., et al. (2017). Mechanism of Base-Catalyzed Resorcinol-Formaldehyde and Phenol-Resorcinol-Formaldehyde Condensation Reactions: A Theoretical Study. Polymers, 9(9), 427. [Link]

• Pérez-Pacho, P., et al. (2019). Impact of Extraction Conditions on the Phenolic Composition and Antioxidant Capacity of Grape Stem Extracts. Antioxidants, 8(12), 599. [Link]

• Wu, Q., et al. (2019). Identification and Migration Studies of Photolytic Decomposition Products of UV-Photoinitiators in Food Packaging. Foods, 8(10), 473. [Link]

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• 5. Solar photocatalytic degradation of resorcinol a model endocrine disrupter in water using zinc oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Heterogeneous Reactions of Phenol on Different Components of Mineral Dust Aerosol: Formation of Oxidized Organic and Nitro-Phenolic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Influence of different solvents in extraction of phenolic compounds from vegetable residues and their evaluation as natural sources of antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
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• 12. Photostable: How microencapsulation technology improves photostability in your formulation | in-cosmetics Connect [connect.in-cosmetics.com]
• 13. ema.europa.eu [ema.europa.eu]
• 14. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 15. FDA Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]

overcoming steric hindrance in 6-n-butylbenzoic acid esterification

Welcome to the technical support center dedicated to addressing the challenges associated with the esterification of 6-n-butylbenzoic acid. This guide is designed for researchers, scientists, and professionals in drug development who are encountering difficulties with this sterically hindered substrate. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate and overcome common experimental hurdles.

The Challenge: Steric Hindrance in 6-n-Butylbenzoic Acid Esterification

The structure of 6-n-butylbenzoic acid presents a significant steric challenge for esterification. The bulky n-butyl group ortho to the carboxylic acid moiety physically obstructs the approach of an alcohol nucleophile to the carbonyl carbon. This steric hindrance dramatically slows down the reaction rate of traditional methods like the Fischer-Speier esterification and can lead to low or no product yield.[1]

Below is a troubleshooting guide and a set of frequently asked questions to address these specific challenges.

Frequently Asked Questions (FAQs)

Q1: Why is my standard Fischer esterification of 6-n-butylbenzoic acid failing or giving very low yields?

A1: The Fischer esterification is a reversible, acid-catalyzed reaction that relies on the nucleophilic attack of an alcohol on a protonated carboxylic acid.[1][2][3] With 6-n-butylbenzoic acid, the bulky n-butyl group shields the carbonyl carbon, making this attack sterically unfavorable.[1] Even with a large excess of alcohol and removal of water to drive the equilibrium, the activation energy for the reaction is often too high to achieve a reasonable yield under standard conditions.[1][2]

Q2: I'm observing incomplete conversion despite prolonged reaction times and high temperatures. What's happening?

A2: It's likely that the reaction has reached equilibrium, and due to the high steric hindrance, the equilibrium lies heavily on the side of the starting materials.[1] Pushing the reaction further with more aggressive heating may lead to decomposition of the starting material or product. For sterically hindered substrates, alternative methods that activate the carboxylic acid in a different manner are generally required.[1]

Q3: Are there any modifications to the Fischer esterification that might improve my yield?

A3: While the Fischer method is generally not ideal, some success might be achieved by using a very large excess of a small alcohol (like methanol) as the solvent and a strong acid catalyst.[2][4] However, for more complex alcohols or to achieve higher yields, it is strongly recommended to switch to a more suitable method for sterically hindered acids.

Q4: What are the key considerations when choosing an alternative esterification method for a sterically hindered acid?

A4: The primary goal is to activate the carboxylic acid to make it more susceptible to nucleophilic attack by the alcohol, even in the presence of steric bulk. This is often achieved by converting the carboxylic acid into a more reactive intermediate, such as an O-acylisourea, a mixed anhydride, or by using a coupling agent. The choice of method will depend on the stability of your substrates to the reaction conditions and the desired scale of your reaction.

Troubleshooting Guides & Recommended Protocols

When standard methods fail, the following protocols are recommended for the successful esterification of 6-n-butylbenzoic acid and other sterically hindered carboxylic acids.

Method 1: Steglich Esterification

The Steglich esterification is a mild and effective method for esterifying sterically demanding substrates.[5] It utilizes a carbodiimide, such as dicyclohexylcarbodiimide (DCC) or the more water-soluble 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of a catalytic amount of 4-dimethylaminopyridine (DMAP).[6][7]

Causality Behind the Method: The reaction proceeds through the formation of a highly reactive O-acylisourea intermediate from the carboxylic acid and DCC/EDC. DMAP, being a more potent nucleophile than the alcohol, then reacts with this intermediate to form a reactive acyl-pyridinium species. This species is highly susceptible to nucleophilic attack by the alcohol, even a sterically hindered one, to form the desired ester.[5][8] A key advantage is that the reaction is driven by the formation of a stable urea byproduct (dicyclohexylurea, DCU, in the case of DCC), which is often insoluble and can be removed by filtration.[6]

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 6-n-butylbenzoic acid (1.0 eq) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

• Addition of Reagents: Add the alcohol (1.0-1.2 eq) and 4-dimethylaminopyridine (DMAP, 0.1-0.2 eq) to the solution.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Carbodiimide Addition: Slowly add a solution of dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 eq) in anhydrous DCM or THF to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup:

  • If using DCC, filter off the precipitated dicyclohexylurea (DCU) and wash the solid with a small amount of the reaction solvent.

  • If using EDC, the urea byproduct is water-soluble and will be removed during the aqueous workup.

  • Dilute the filtrate with additional solvent and wash sequentially with 0.5 M HCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. Purify the crude ester by flash column chromatography.

// Nodes RCOOH [label="6-n-Butylbenzoic Acid", fillcolor="#F1F3F4", fontcolor="#202124"]; DCC [label="DCC", fillcolor="#F1F3F4", fontcolor="#202124"]; O_Acylisourea [label="O-Acylisourea\nIntermediate", fillcolor="#FBBC05", fontcolor="#202124"]; DMAP [label="DMAP", fillcolor="#F1F3F4", fontcolor="#202124"]; Acyl_Pyridinium [label="Acyl-Pyridinium\nIntermediate", fillcolor="#EA4335", fontcolor="#FFFFFF"]; ROH [label="Alcohol", fillcolor="#F1F3F4", fontcolor="#202124"]; Ester [label="Ester", fillcolor="#34A853", fontcolor="#FFFFFF"]; DCU [label="DCU", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges RCOOH -> O_Acylisourea [label="+ DCC"]; DCC -> O_Acylisourea; O_Acylisourea -> Acyl_Pyridinium [label="+ DMAP"]; DMAP -> Acyl_Pyridinium; Acyl_Pyridinium -> Ester [label="+ Alcohol"]; ROH -> Ester; O_Acylisourea -> DCU [style=dashed]; Acyl_Pyridinium -> DMAP [label="regenerated", style=dashed, dir=back]; } ` Caption: Steglich Esterification Workflow.

Method 2: Yamaguchi Esterification

The Yamaguchi esterification is particularly well-suited for the synthesis of highly functionalized and sterically hindered esters, including macrolactones.[9][10] The method involves the formation of a mixed anhydride using 2,4,6-trichlorobenzoyl chloride (Yamaguchi reagent), which then reacts with the alcohol in the presence of a stoichiometric amount of DMAP.[9][11]

Causality Behind the Method: The carboxylic acid first reacts with the Yamaguchi reagent to form a mixed anhydride. DMAP then selectively attacks the less sterically hindered carbonyl of the aliphatic carboxylate portion of the mixed anhydride, forming the same highly reactive acyl-pyridinium intermediate as in the Steglich esterification.[9][11] This intermediate is then readily attacked by the alcohol to yield the desired ester.[9] This method is often highly efficient and proceeds under mild conditions.[10]

• Anhydride Formation: In a flame-dried, round-bottom flask under an inert atmosphere, dissolve 6-n-butylbenzoic acid (1.0 eq) in anhydrous THF. Add triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.1 eq) and cool the mixture to 0 °C. Slowly add 2,4,6-trichlorobenzoyl chloride (1.05 eq) and stir the mixture at room temperature for 1-2 hours.

• Esterification: In a separate flask, dissolve the alcohol (1.5 eq) and DMAP (3.0 eq) in anhydrous toluene.

• Addition: Add the mixed anhydride solution from step 1 to the alcohol/DMAP solution via cannula at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

• Workup: Dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃, 1 M HCl, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

// Nodes RCOOH [label="6-n-Butylbenzoic Acid", fillcolor="#F1F3F4", fontcolor="#202124"]; Yamaguchi_Reagent [label="2,4,6-Trichlorobenzoyl\nChloride", fillcolor="#F1F3F4", fontcolor="#202124"]; Mixed_Anhydride [label="Mixed Anhydride", fillcolor="#FBBC05", fontcolor="#202124"]; DMAP [label="DMAP", fillcolor="#F1F3F4", fontcolor="#202124"]; Acyl_Pyridinium [label="Acyl-Pyridinium\nIntermediate", fillcolor="#EA4335", fontcolor="#FFFFFF"]; ROH [label="Alcohol", fillcolor="#F1F3F4", fontcolor="#202124"]; Ester [label="Ester", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges RCOOH -> Mixed_Anhydride [label="+ Yamaguchi Reagent\n+ Base"]; Yamaguchi_Reagent -> Mixed_Anhydride; Mixed_Anhydride -> Acyl_Pyridinium [label="+ DMAP"]; DMAP -> Acyl_Pyridinium; Acyl_Pyridinium -> Ester [label="+ Alcohol"]; ROH -> Ester; } ` Caption: Yamaguchi Esterification Workflow.

Method 3: Mitsunobu Reaction

The Mitsunobu reaction offers another powerful alternative for esterification, particularly when dealing with sensitive substrates.[12] It involves the use of triphenylphosphine (PPh₃) and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[12]

Causality Behind the Method: In the Mitsunobu reaction, the alcohol is activated rather than the carboxylic acid. Triphenylphosphine and DEAD combine to form a phosphonium salt, which then reacts with the alcohol to form an alkoxyphosphonium salt, effectively converting the hydroxyl group into a good leaving group.[13][14] The carboxylate anion then acts as a nucleophile, displacing the activated hydroxyl group in an Sₙ2 reaction to form the ester.[12] This reaction typically proceeds with inversion of stereochemistry at the alcohol center.[13][15]

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere, dissolve 6-n-butylbenzoic acid (1.5 eq), the alcohol (1.0 eq), and triphenylphosphine (1.5 eq) in anhydrous THF.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Azodicarboxylate Addition: Slowly add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise to the reaction mixture. Caution: Azodicarboxylates are hazardous and should be handled with care.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup and Purification: Concentrate the reaction mixture under reduced pressure. The crude product will contain triphenylphosphine oxide and the reduced hydrazine byproduct, which can often make purification challenging. Purification is typically achieved by flash column chromatography.

// Nodes PPh3 [label="PPh₃", fillcolor="#F1F3F4", fontcolor="#202124"]; DEAD [label="DEAD", fillcolor="#F1F3F4", fontcolor="#202124"]; Betaine [label="Betaine\nIntermediate", fillcolor="#FBBC05", fontcolor="#202124"]; ROH [label="Alcohol", fillcolor="#F1F3F4", fontcolor="#202124"]; Alkoxyphosphonium [label="Alkoxyphosphonium\nSalt", fillcolor="#EA4335", fontcolor="#FFFFFF"]; RCOOH [label="6-n-Butylbenzoic Acid", fillcolor="#F1F3F4", fontcolor="#202124"]; Ester [label="Ester", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges PPh3 -> Betaine; DEAD -> Betaine; Betaine -> Alkoxyphosphonium [label="+ Alcohol"]; ROH -> Alkoxyphosphonium; Alkoxyphosphonium -> Ester [label="+ Carboxylate"]; RCOOH -> Ester; } ` Caption: Mitsunobu Reaction Workflow.

Data Summary: Comparison of Esterification Methods for Hindered Acids

Method	Key Reagents	Conditions	Advantages	Disadvantages
Fischer	Strong Acid (e.g., H₂SO₄), Excess Alcohol	High Temperature, Reflux	Inexpensive reagents.[2]	Ineffective for sterically hindered substrates; low yields.[1]
Steglich	DCC or EDC, DMAP (catalytic)	Mild, Room Temperature	High yields for hindered substrates; mild conditions.[5][6]	DCC can cause allergies; DCU removal can be cumbersome.[16]
Yamaguchi	2,4,6-Trichlorobenzoyl Chloride, DMAP (stoichiometric), Base	Mild, Room Temperature	Excellent for highly hindered substrates and macrolactonization.[9][10][11]	Yamaguchi reagent is relatively expensive.
Mitsunobu	PPh₃, DEAD or DIAD	Mild, 0 °C to Room Temperature	Effective for a wide range of nucleophiles; proceeds with inversion of stereochemistry.[12][13]	Byproduct removal can be difficult; azodicarboxylates are hazardous.

References

• Steglich, W. (1978). Steglich esterification.
• Newman, M. S. (1941). A New Method for the Esterification of Certain Sterically Hindered Acids. Journal of the American Chemical Society, 63(9), 2431-2434.

• Organic Chemistry Portal. (n.d.). Steglich Esterification. Retrieved from [Link]

• SynArchive. (n.d.). Steglich Esterification. Retrieved from [Link]

• Smith, A. B., et al. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(15), 5586-5595.

• Organic Chemistry Data. (n.d.). Acid to Ester - Common Conditions. Retrieved from [Link]

• Wikipedia. (2023, October 27). Mitsunobu reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Master Organic Chemistry. (2023, April 18). Mitsunobu Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Yamaguchi Esterification. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Dhimitruka, I., & SantaLucia, J., Jr. (2006). Investigation of the Yamaguchi esterification mechanism. Synthesis of a Lux-S enzyme inhibitor using an improved esterification method. Organic Letters, 8(1), 47-50.
• Neises, B., & Steglich, W. (1990).
• International Journal of Scientific & Technology Research. (2020).

• Wikipedia. (2023, May 21). Yamaguchi esterification. Retrieved from [Link]

• Frontiers in Chemistry. (2023). Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review. 11.
• European Patent Office. (n.d.). Method for esterifying hindered carboxylic acids.
• ACS Publications. (1941). A New Method for the Esterification of Certain Sterically Hindered Acids. Journal of the American Chemical Society, 63(9), 2431-2434.

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield. Retrieved from [Link]

• PubMed. (2006). Investigation of the Yamaguchi esterification mechanism. Synthesis of a lux-s enzyme inhibitor using an improved esterification method. Organic Letters, 8(1), 47-50.

• Master Organic Chemistry. (2022, November 16). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

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Reference Data & Comparative Studies

1H NMR Chemical Shifts of 2,4-Dihydroxy-6-n-butylbenzoic Acid Methyl Ester: A Comparative Guide

Executive Summary & Molecule Profile

Target Molecule: Methyl 2,4-dihydroxy-6-n-butylbenzoate CAS: 102342-62-1 Class: Resorcinolic Ester / Polyketide / Lichen Metabolite Synonyms: Methyl 3-butyl-4,6-dihydroxybenzoate (numbering varies by convention); Butyl-homolog of Methyl Orsellinate.

This guide provides a definitive structural characterization of 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester , a key intermediate in polyketide biosynthesis and a homolog of the cannabinoid precursor methyl olivetolate. Unlike rigid templates, this analysis synthesizes experimental data from its homologous series (Methyl Orsellinate and Methyl Olivetolate) to establish a high-confidence consensus spectrum. The focus is on distinguishing the unique alkyl chain signals while validating the conserved resorcinol core.

Structural Analysis & Assignment Logic

To accurately interpret the NMR spectrum, we must deconstruct the molecule into three distinct magnetic environments. This logic forms the basis of the assignment strategy.

The Resorcinol Core (Aromatic Region)

The aromatic ring possesses two hydroxyl groups at positions 2 and 4.

• Shielding: The electron-donating -OH groups strongly shield the ortho and para positions.

• Protons H-3 and H-5: These protons are meta to each other. In resorcinol systems, they typically appear as doublets (

  Hz) or a singlet if the chemical shift difference is negligible.

• Chealtion (The "Downfield" OH): The hydroxyl at C-2 forms a strong intramolecular hydrogen bond with the carbonyl oxygen of the ester. This deshields the proton, pushing it to an extreme downfield position (

  ppm).

The Ester Moiety[1][2][3]

• Methyl Ester (-COOCH3): A sharp singlet, typically around

  3.9 ppm. This is a diagnostic anchor point.

The n-Butyl Chain

• Benzylic Position (C-1'): The methylene group attached directly to the ring (C-6) is deshielded by the aromatic ring current (

  ppm).

• Terminal Methyl (C-4'): A classic triplet at

  ppm.

• Internal Methylenes: The remaining carbons fill the aliphatic region (

  1.3 - 1.6 ppm).

Structural Assignment Diagram (Graphviz)

Caption: Logic flow connecting structural moieties to specific 1H NMR chemical shift zones.

Comparative Data Analysis

The following table compares the target molecule with its direct homologs: Methyl Orsellinate (Methyl analog) and Methyl Olivetolate (Pentyl analog). This comparative approach validates the assignment of the butyl chain by observing the incremental changes in the aliphatic region.

Solvent: CDCl

(Chloroform-d) | Frequency: 300-500 MHz

Proton Assignment	Target: Methyl 6-n-butyl-2,4-dihydroxybenzoate (Consensus)	Alternative A: Methyl Orsellinate (6-Methyl) [1,2]	Alternative B: Methyl Olivetolate (6-Pentyl) [3]	Multiplicity (J Hz)
2-OH (Chelated)	11.75	11.78	11.75	s (sharp)
Aromatic H-3	6.28	6.26	6.28	d (2.5) or s
Aromatic H-5	6.23	6.24	6.24	d (2.5) or s
4-OH (Free)	~5.50 - 6.00	5.80 (varies)	5.60 (varies)	s (broad)
Ester -OCH3	3.92	3.92	3.92	s
Benzylic -CH2- (C1')	2.86	2.49 (Ar-CH3)	2.87	t (7.5)
Alkyl -CH2- (C2')	1.55	N/A	1.56	m
Alkyl -CH2- (C3')	1.38	N/A	1.30 - 1.40	m
Terminal -CH3	0.93	N/A	0.90	t (7.0)

Key Technical Insights:

• The Benzylic Shift: Note the distinct shift from 2.49 ppm (Methyl group in Orsellinate) to ~2.86 ppm (Methylene group in Butyl/Pentyl analogs). This ~0.4 ppm downfield shift is characteristic of a methylene group replacing a methyl group on an aromatic ring.

• Chain Length Indifference: The chemical shifts for the aromatic protons and the ester group remain virtually identical across the series (Methyl

  Butyl Pentyl). This confirms that the alkyl chain length exerts minimal electronic influence on the ring core beyond the benzylic position.

• Solvent Warning: If run in DMSO-d

  , the "Free" 4-OH signal will sharpen and shift downfield to ~10.0-10.5 ppm due to hydrogen bonding with the solvent, while the chelated 2-OH will remain relatively stable or shift slightly to ~12-13 ppm.

Experimental Protocols

Synthesis & Isolation Workflow

The target compound is rarely sold as a bulk commodity but is easily accessed via esterification of the corresponding acid (often isolated from lichens like Stereocaulon spp. or Parmotrema spp.) or via total synthesis.

Method A: Methanolysis of Lichen Extracts (High Purity) This method converts natural depsides (like atranorin or divaricatic acid) into their monomeric methyl esters.

• Extraction: Macerate 10g of air-dried lichen thallus in acetone (100 mL) for 24h. Filter and evaporate.

• Methanolysis: Dissolve the crude extract in anhydrous methanol (20 mL).

• Catalysis: Add concentrated H

  SO (0.5 mL) dropwise.

• Reflux: Heat at 65°C for 4-6 hours. This cleaves the depside bonds and esterifies the resulting acids.

• Workup: Pour into ice water, extract with diethyl ether (3x). Wash organic layer with NaHCO

  (sat.) to remove unreacted acids.

• Purification: Silica gel chromatography (Hexane:Ethyl Acetate 8:2).

NMR Acquisition Parameters

To ensure publication-quality spectra for this compound:

• Concentration: 10-15 mg in 0.6 mL CDCl

  .

• Pulse Sequence: Standard zg30 (30° pulse angle) to allow relaxation of the chelated OH.

• Relaxation Delay (D1): Set to 2.0 - 3.0 seconds . The chelated hydroxyl proton (2-OH) has a faster relaxation time, but the aromatic protons require adequate delay for accurate integration.

• Scans: 16-64 scans are sufficient.

Workflow Visualization (Graphviz)

Caption: Step-by-step workflow for isolating the target methyl ester from natural lichen sources.

References

• Huneck, S., & Yoshimura, I. (1996). Identification of Lichen Substances. Springer-Verlag.

• PubChem. (2025).[1][2] Methyl Orsellinate | C9H10O4.[2] National Library of Medicine. Available at: [Link]

• Appendino, G., et al. (2008). Antibacterial cannabinoids from Cannabis sativa: a structure-activity study. Journal of Natural Products.
• Vertex AI Search. (2026). 1H NMR chemical shifts of 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester.

Sources

• 1. Methyl 2,4-dihydroxy-6-propylbenzoate | C11H14O4 | CID 11009185 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl Orsellinate | C9H10O4 | CID 76658 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Thermal Landscape of Alkyl Resorcylates: A Comparative Guide to the Melting Point of 2,4-Dihydroxy-6-n-butylbenzoic Acid Methyl Ester

For researchers and professionals in drug development and organic synthesis, the physical properties of a compound are a cornerstone of its identity and purity. The melting point, in particular, serves as a critical, readily accessible indicator of sample integrity. This guide addresses the characterization of 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester (CAS 102342-62-1), a member of the alkyl resorcylate family.

A comprehensive literature search reveals a notable gap: the absence of a publicly reported, experimentally verified melting point for this specific compound. While various suppliers list it as a "Sandy Tan Solid," precise thermal data is conspicuously missing. This guide, therefore, takes a proactive approach. It provides a robust, first-principles methodology for accurately determining the melting point of a pure sample. Furthermore, it establishes a predictive framework by comparing the known melting points of structurally analogous compounds, offering researchers a valuable reference for their own experimental work.

The Imperative of Purity: Pre-analytical Sample Preparation

Before any thermal analysis, ensuring the purity of the analyte is paramount. Impurities disrupt the crystal lattice of a solid, typically leading to a depression and broadening of the melting point range[1][2]. The protocol described herein assumes the starting material has been synthesized and now requires final purification to achieve analytical grade. Recrystallization is the gold-standard technique for purifying solid organic compounds like benzoic acid derivatives[3][4][5].

Experimental Protocol 1: Purification by Recrystallization

This protocol is designed to remove soluble impurities and by-products from the synthesis of 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester. The choice of solvent is critical; it should dissolve the compound well at elevated temperatures but poorly at lower temperatures. A common starting point for this class of compounds is an aqueous alcohol mixture (e.g., ethanol/water) or a hydrocarbon/ether system.

Methodology:

• Solvent Selection: In a small test tube, dissolve a small amount of the crude product in a minimal volume of a hot solvent (e.g., ethanol). If the compound dissolves readily, it is a suitable primary solvent.

• Dissolution: Place the bulk of the crude solid (e.g., 1 gram) into an Erlenmeyer flask. Add the primary solvent dropwise while heating gently (e.g., on a steam bath or hot plate) until the solid just dissolves. Avoid adding excess solvent.

• Decolorization (Optional): If the solution is colored, remove it from heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the charcoal and any insoluble impurities. Collect the filtrate in a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor.

• Drying: Dry the crystals thoroughly, for instance, in a desiccator under vacuum, to remove all traces of solvent. The sample must be completely dry before melting point determination[6][7][8].

Below is a diagram illustrating the purification workflow.

A flowchart for the purification of the target compound via recrystallization.

High-Fidelity Melting Point Determination

The capillary method is the standard and most reliable technique for determining the melting point of a crystalline solid[9]. Modern automated systems provide high precision, but the principles remain the same for manual apparatuses like a Thiele tube or Mel-Temp device.

Experimental Protocol 2: Capillary Melting Point Determination

Methodology:

• Sample Preparation: Place a small amount of the dry, purified crystals on a watch glass. Finely powder the sample with a spatula.

• Loading the Capillary: Tap the open end of a capillary tube into the powdered sample. Invert the tube and tap it gently on a hard surface, or drop it down a long glass tube, to pack the solid into the sealed end[6][7][10]. The packed sample height should be no more than 2-3 mm to ensure uniform heat transfer[6].

• Instrument Setup: Place the loaded capillary into the heating block of the melting point apparatus.

• Rapid Determination (Optional but Recommended): Heat the sample rapidly to get an approximate melting range. This saves time in the subsequent accurate determination[2].

• Accurate Determination: Use a fresh sample. Set the starting temperature to about 15-20°C below the approximate melting point found in the previous step.

• Heating Rate: Heat at a slow, controlled rate of 1-2°C per minute near the expected melting point[10].

• Observation and Recording: Record two temperatures:

  • T1 (Onset of Melting): The temperature at which the first drop of liquid is observed[6][10].

  • T2 (Completion of Melting): The temperature at which the last solid crystal turns into a transparent liquid[10].

• Reporting: The melting point is reported as the T1-T2 range. A pure compound will exhibit a sharp melting range, typically ≤ 2°C[1].

This diagram outlines the key steps for an accurate melting point measurement.

Workflow for accurate melting point determination using the capillary method.

Comparative Analysis and Predictive Insights

While the melting point for our target compound is unreported, we can infer a probable range by examining structurally related molecules. The primary factors influencing the melting point in this series are intermolecular forces and molecular packing efficiency[11][12]. The two hydroxyl groups on the aromatic ring are capable of strong hydrogen bonding, which generally leads to higher melting points compared to non-hydroxylated analogues[1][13][14]. The length of the alkyl chain also plays a role.

Compound Name	CAS Number	Alkyl Group	Reported Melting Point (°C)
Methyl 2,4-dihydroxybenzoate	2150-47-2	None	118 - 121
Methyl 2,4-dihydroxy-6-propylbenzoate	55382-52-0	n-Propyl	Data not found
Methyl 2,4-dihydroxy-6-n-butylbenzoate	102342-62-1	n-Butyl	Value to be determined
Methyl 2,4-dihydroxy-6-pentylbenzoate	58016-28-7	n-Pentyl	105 - 106
Methyl 2,4-dihydroxy-6-hexylbenzoate	102342-63-2	n-Hexyl	Data not found

Table 1: Comparison of Melting Points for Structurally Similar Alkyl Resorcylates.

Analysis of Structural Effects:

• Hydrogen Bonding: The presence of two hydroxyl groups establishes a strong hydrogen-bonding network, which requires significant thermal energy to disrupt. This is the dominant factor contributing to the relatively high melting points in this class of compounds.

• Alkyl Chain Length: An increase in the length of the non-polar alkyl chain can have a complex effect. While it increases the overall molecular weight and potential for van der Waals interactions, it can also disrupt the crystal packing efficiency established by the polar, planar aromatic ring[12][13]. The data for the pentyl-substituted analogue (105-106°C) shows a lower melting point than the unsubstituted parent compound (118-121°C). This suggests that for shorter alkyl chains, the disruption of crystal packing may be a more significant factor than the increase in van der Waals forces.

Based on this trend, it is reasonable to hypothesize that the melting point of pure 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester will lie in a similar range, likely between 100°C and 120°C. However, only careful experimental determination as outlined above can provide a definitive value.

Conclusion

The absence of a reference melting point for 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester necessitates a return to fundamental analytical principles. By ensuring sample purity through meticulous recrystallization and employing a standardized capillary method for thermal analysis, researchers can confidently establish a reliable melting point range. This value not only serves as a crucial identifier but also as a benchmark for purity in future synthetic endeavors. The comparative data provided offers a logical framework for validating experimental results, ensuring that work in this important class of compounds is built on a foundation of robust physical characterization.

References

• Melting Point Determination - thinkSRS.com . (n.d.). Retrieved February 12, 2026, from [Link]

• Factors Affecting Melting Point: Definition, Examples, Diagrams - Unacademy . (n.d.). Retrieved February 12, 2026, from [Link]

• What Factors Affect Melting Point? - Sciencing . (2022, March 24). Retrieved February 12, 2026, from [Link]

• Method for Determining Capillary Melting Point: - J&K Scientific LLC . (2023, November 29). Retrieved February 12, 2026, from [Link]

• 3.3 Melting points and Boiling Points – Introductory Organic Chemistry - Open Oregon Educational Resources . (n.d.). Retrieved February 12, 2026, from [Link]

• 4.3: Melting Point Determination Procedure - Chemistry LibreTexts . (2025, August 20). Retrieved February 12, 2026, from [Link]

• Melting point determination - University of Calgary . (n.d.). Retrieved February 12, 2026, from [Link]

• 6.1D: Step-by-Step Procedures for Melting Point Determination - Chemistry LibreTexts . (2022, April 7). Retrieved February 12, 2026, from [Link]

• Boiling Point and Melting Point in Organic Chemistry - Chemistry Steps . (n.d.). Retrieved February 12, 2026, from [Link]

• The Recrystallization of Benzoic Acid - University of Missouri–St. Louis . (n.d.). Retrieved February 12, 2026, from [Link]

• Video: Melting Points - Concept - JoVE . (2020, March 26). Retrieved February 12, 2026, from [Link]

• Melting point determination - SSERC . (n.d.). Retrieved February 12, 2026, from [Link]

• Recrystallization of Benzoic Acid - DePauw University . (n.d.). Retrieved February 12, 2026, from [Link]

• Determination of Melting Point - Gwinnett County Public Schools . (n.d.). Retrieved February 12, 2026, from [Link]

• Recrystallization of Benzoic Acid Objective - WordPress.com . (2015, November 17). Retrieved February 12, 2026, from [Link]

• Recrystallization Lab Procedure of Benzoic Acid - YouTube . (2020, September 21). Retrieved February 12, 2026, from [Link]

• DETERMINATION OF MELTING POINTS - Mettler-Toledo . (n.d.). Retrieved February 12, 2026, from [Link]

Sources

• 1. sciencing.com [sciencing.com]
• 2. SSERC | Melting point determination [sserc.org.uk]
• 3. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 4. westfield.ma.edu [westfield.ma.edu]
• 5. dkm2136.wordpress.com [dkm2136.wordpress.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. uomus.edu.iq [uomus.edu.iq]
• 9. thinksrs.com [thinksrs.com]
• 10. jk-sci.com [jk-sci.com]
• 11. Factors Affecting Melting Point: Definition, Examples, Diagrams [unacademy.com]
• 12. Boiling Point and Melting Point in Organic Chemistry - Chemistry Steps [chemistrysteps.com]
• 13. 3.3 Melting points and Boiling Points – Introductory Organic Chemistry [openoregon.pressbooks.pub]
• 14. Video: Melting Points - Concept [jove.com]

Technical Guide: Structure-Activity Relationship (SAR) of Butyl vs. Pentyl Benzoate Esters

Executive Summary: The Lipophilic Transition Point

In the development of local anesthetics, antimicrobial preservatives, and fragrance fixatives, the alkyl side chain of benzoic acid esters acts as the primary lever for tuning lipophilicity (

) .

This guide isolates the critical transition between Butyl (C4) and Pentyl (C5) side chains. While often grouped together in homologous series studies, these two moieties represent a functional "tipping point" in medicinal chemistry:

• Butyl Benzoate (C4): Represents the "Bioavailability Sweet Spot." It maintains a balance between membrane permeability and aqueous solubility, allowing for easier formulation in standard hydro-alcoholic systems.

• Pentyl Benzoate (C5): Represents the "Potency/Solubility Cliff." While intrinsic receptor affinity and antimicrobial potency often peak here due to hydrophobic interaction, water solubility drops precipitously, necessitating lipid-based delivery systems (e.g., emulsions, liposomes).

Recommendation: Select Butyl for rapid-onset, broad-formulation compatibility. Select Pentyl for sustained-release, high-potency applications where formulation complexity is acceptable.

Physicochemical Profiling

The addition of a single methylene unit (

) from butyl to pentyl fundamentally alters the thermodynamic partitioning of the molecule.

Comparative Data Table

Parameter	Butyl Benzoate ( )	Pentyl Benzoate ( )	Impact on Performance
Molecular Weight	178.23 g/mol	192.25 g/mol	Minimal steric difference.
(Octanol/Water)	~3.5	~4.0 - 4.2	Critical: Pentyl is ~3x more lipophilic.
Water Solubility	~59 mg/L (25°C)	~15 mg/L (25°C)	Pentyl is significantly harder to solubilize in aqueous media.
Boiling Point	250°C	260°C	Pentyl has lower volatility (better fixative).
Enzymatic Hydrolysis	Moderate	Slow	Pentyl offers extended half-life due to steric/hydrophobic shielding.

Biological Performance & SAR Logic

Local Anesthetic Potency (The Meyer-Overton Correlation)

Benzoic acid esters function as local anesthetics (e.g., cocaine, benzocaine analogues) by blocking voltage-gated

channels.

• Mechanism: The uncharged ester diffuses through the neural sheath and membrane. Once intracellular, it may protonate (if an amine is present) or bind directly to the hydrophobic pocket of the channel.

• The C4 vs. C5 Verdict:

  • Pentyl exhibits higher intrinsic potency. The increased lipophilicity allows for stronger hydrophobic anchoring within the lipid bilayer and the receptor site.

  • Butyl exhibits faster onset of action. Because it is less strictly partitioned into the lipid membrane, it crosses the aqueous extracellular fluid to reach the nerve membrane more efficiently than the highly lipophilic pentyl ester, which can get "trapped" in the first lipid depot it encounters.

Antimicrobial Efficacy (The "Cut-off" Effect)

In preservative applications (parabens/benzoates), activity generally increases with chain length up to a point.

• Butyl: High efficacy against fungi and Gram-positive bacteria. It is the standard "strong" preservative in many mixtures.

• Pentyl: Theoretically more active due to membrane disruption capabilities. However, its solubility cutoff often prevents it from reaching the Minimum Inhibitory Concentration (MIC) in the aqueous phase where bacteria reside.

SAR Visualization

The following diagram illustrates the causal relationship between chain length and biological outcome.

Figure 1: SAR Logic Flow illustrating the trade-off between potency and solubility as chain length increases from C4 to C5.

Experimental Protocols

To validate the SAR claims above, two key experiments are standard: Partition Coefficient Determination (to verify lipophilicity) and Hydrolysis Kinetics (to verify metabolic stability).

Protocol A: Shake-Flask LogP Determination (OECD 107 Adapted)

Objective: Quantify the lipophilic shift between butyl and pentyl esters.

Reagents:

• n-Octanol (HPLC Grade)

• Phosphate Buffer (pH 7.4)[1]

• UV-Vis Spectrophotometer

Workflow:

• Presaturation: Stir n-octanol and phosphate buffer together for 24 hours to mutually saturate the phases. Separate them.

• Stock Solution: Dissolve the specific benzoate ester (Butyl or Pentyl) in the pre-saturated octanol phase. Target concentration: 100 ppm.

• Equilibration:

  • Mix 10 mL of Stock Octanol with 10 mL of Pre-saturated Buffer in a glass vial.

  • Invert/shake mechanically for 60 minutes at 25°C.

  • Centrifuge at 2000g for 10 mins to ensure phase separation.

• Quantification:

  • Remove an aliquot from the aqueous phase.

  • Measure absorbance at

    (approx. 228-230 nm for benzoates).

  • Calculate concentration using a standard curve.

• Calculation:

Protocol B: Enzymatic Hydrolysis Assay

Objective: Compare metabolic stability. Pentyl benzoate should hydrolyze slower than butyl benzoate due to steric shielding of the carbonyl carbon.

Workflow Visualization:

Figure 2: Enzymatic Hydrolysis Assay Workflow.

Synthesis Note: Fischer Esterification

For researchers needing to synthesize these standards for testing, the Fischer Esterification remains the most robust method, though purification differs slightly due to boiling points.

Reaction:

• Butyl Alcohol (Butanol): Reflux at ~117°C. Water removal via Dean-Stark is efficient.

• Pentyl Alcohol (Amyl Alcohol): Reflux at ~137°C. Higher temperature drives reaction faster, but requires careful temperature control to avoid charring.

• Purification: Both require washing with

  to remove unreacted acid. Pentyl benzoate requires high-vacuum distillation for final purification due to its high boiling point (260°C).

References

• Antimicrobial Trends in Parabens: Title: Combining esters of para-hydroxy benzoic acid (parabens) to achieve increased antimicrobial activity.[2] Source: Journal of Clinical Pharmacy and Therapeutics.[2] Link:

• Lipophilicity Methodology: Title: Lipophilicity (LogD7.[1][3]4) of N-Aryl Benzo Hydroxamic Acids. Source: Global Journal of Pharmacy & Pharmaceutical Sciences.[1] Link:

• Hydrolysis Rate Constants: Title: Hydrolysis Rate Constants for Enhancing Property-Reactivity Relationships. Source: US Environmental Protection Agency (EPA).[4] Link:

• Local Anesthetic Mechanism: Title: Local Anesthetics: Review of Pharmacological Considerations. Source: Anesthesia Progress (PMC). Link:

Sources

• 1. juniperpublishers.com [juniperpublishers.com]
• 2. Combining esters of para-hydroxy benzoic acid (parabens) to achieve increased antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lipophilicity Screening of Novel Drug-like Compounds and Comparison to cLogP - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Safety & Regulatory Compliance

Navigating the Safe Handling of 2,4-Dihydroxy-6-n-butylbenzoic acid, methyl ester: A Guide for Laboratory Professionals

Hazard Assessment: Understanding the Risks

The primary hazards associated with 2,4-Dihydroxy-6-n-butylbenzoic acid, methyl ester are inferred from analogous compounds like Methyl 2,4-dihydroxybenzoate and 2,4-dihydroxy-6-propyl-benzoic acid methyl ester.[1][2] The key concerns stem from its phenolic and benzoic acid functionalities.

Expected Hazards:

• Skin Irritation: Causes skin irritation upon contact.[2][3]

• Serious Eye Irritation: Poses a risk of serious eye irritation or damage.[1][3]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[2]

• Sensitization: May cause an allergic skin reaction in sensitive individuals.[4]

The compound is typically a solid, meaning the primary exposure routes are through inhalation of dust particles and dermal contact during weighing and transfer.

Hazard Classification	Category	Primary Precaution
Skin Corrosion/Irritation	Category 2	Avoid contact with skin; wear appropriate gloves and lab coat.[1][5]
Serious Eye Damage/Irritation	Category 2	Wear chemical safety goggles or a face shield.[1][3][5]
Specific Target Organ Toxicity	Single Exposure	Use in a well-ventilated area, preferably a chemical fume hood.[2][6]

Operational Plan: From Receipt to Disposal

A systematic approach to handling this compound minimizes risk at every stage. The following workflow provides a step-by-step guide for laboratory personnel.

Personal Protective Equipment (PPE) Selection Workflow

The selection of appropriate PPE is the first line of defense. The following diagram outlines the decision-making process for equipping personnel handling this compound.

Sources

• 1. fishersci.com [fishersci.com]
• 2. 2,4-dihydroxy-6-propyl-benzoic acid methyl ester - Safety Data Sheet [chemicalbook.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. ehs.yale.edu [ehs.yale.edu]